2-Methylmalononitrile

• CAS: 3696-36-4

Core Science & Biosynthesis

2-Methylmalononitrile: Physical Properties, Chemical Reactivity, and Applications in Advanced Synthesis

Executive Summary

2-Methylmalononitrile (CAS: 3696-36-4), also known as methylpropanedinitrile or 1,1-dicyanoethane, is a highly versatile, prochiral building block in organic synthesis and drug development[1]. Characterized by a central alpha-carbon bonded to a methyl group, a single acidic proton, and two strongly electron-withdrawing cyano groups, this compound exhibits a unique reactivity profile compared to its unsubstituted parent, malononitrile. This whitepaper provides an in-depth technical analysis of its physicochemical properties, mechanistic behavior in catalytic systems, and validated experimental protocols for researchers and drug development professionals.

Physical and Chemical Properties

The physical properties of 2-methylmalononitrile dictate its handling, purification, and application in continuous-flow or batch syntheses. At room temperature, depending on ambient conditions, it exists as a low-melting crystalline solid or a colorless liquid[2].

Quantitative Data Summary

Property	Value	Reference
CAS Registry Number	3696-36-4	[1]
Molecular Formula	C₄H₄N₂	[3]
Molecular Weight	80.09 g/mol	[3]
Melting Point	36 – 37 °C	[2]
Boiling Point	197.5 °C (at 760 mmHg)90 – 100 °C (at 15 Torr)	[2],[4]
Density	0.98 g/cm³	[2]
Refractive Index	1.645	[2]
Flash Point	81.8 °C	[2]
pKa (in water)	~12.4	[5]

Chemical Reactivity & Mechanistic Insights

The substitution of a hydrogen atom with a methyl group fundamentally alters the molecule's electronic and steric landscape:

• Attenuated Acidity : The electron-donating inductive effect (+I) of the methyl group destabilizes the resulting carbanion, raising the pKa of 2-methylmalononitrile to 12.4, compared to 11.1 for unsubstituted malononitrile[5].

• Prochiral Center : The presence of the methyl group renders the alpha-carbon prochiral. This is highly advantageous in asymmetric catalysis, allowing for the desymmetrization of the two enantiotopic cyano groups to form all-carbon quaternary stereocenters[6].

• Restricted Tautomerization : Because it possesses only a single alpha-proton, 2-methylmalononitrile cannot undergo the secondary deprotonation or proton-transfer cascades that malononitrile can. This explicitly limits its ability to form carboxylic acids during CO₂ chemisorption in superbase-derived tunable solid ionic liquids (STSILs)[5].

Mechanistic Pathways & Visualizations

A. Enantioselective Desymmetrization

In modern drug development, synthesizing molecules with all-carbon quaternary stereocenters is notoriously difficult due to steric congestion. 2-Methylmalononitrile serves as an ideal substrate for Nickel-catalyzed desymmetrization. By utilizing a chiral phosphinooxazoline (phox) ligand, the Ni(OTf)₂ catalyst selectively activates one of the two cyano groups, facilitating the insertion of an aryl boronic acid and an alkyne to form enantioenriched α-cyano-cycloenones[6].

Fig 1: Ni-catalyzed desymmetrization of 2-methylmalononitrile.

B. CO₂ Chemisorption in Ionic Liquids

Recent advancements in carbon capture utilize carbanion-derived ionic liquids. When malononitrile (MN) is deprotonated to form an STSIL, it captures CO₂ efficiently (~0.84 mol/mol) because the remaining alpha-proton transfers to the oxygen of the captured CO₂, forming a stable carboxylic acid[5]. Conversely, 2-methylmalononitrile (MMN) lacks this second proton. Consequently, the proton transfer is blocked, and the CO₂ uptake capacity drops significantly to 0.35 mol/mol[5].

Fig 2: CO2 chemisorption pathways in STSILs comparing MN and MMN.

Validated Experimental Protocols

To ensure self-validating and reproducible results, the following protocols incorporate specific causality checkpoints.

Protocol 1: Synthesis of 2-Methylmalononitrile via Phase-Transfer Catalysis (PTC)

Direct monoalkylation of malononitrile is notoriously difficult due to the rapid formation of dialkylated byproducts. Utilizing a solvent-free or biphasic Phase-Transfer Catalysis (PTC) approach mitigates over-alkylation by strictly controlling the concentration of the reactive carbanion at the interface[7].

• Reagent Preparation : Charge a round-bottom flask with malononitrile (1.0 equiv), anhydrous potassium carbonate (K₂CO₃, 1.2 equiv), and tetrabutylammonium bromide (TBAB, 0.05 equiv).

  • Causality: K₂CO₃ acts as a mild base to deprotonate malononitrile. TBAB is the phase-transfer catalyst that escorts the highly nucleophilic malononitrile anion into the organic phase, preventing uncontrolled bulk reactions[7].

• Alkylation : Cool the mixture to 0 °C. Add methyl iodide (1.0 equiv) dropwise over 30 minutes under vigorous stirring.

  • Causality: The reaction is exothermic. Maintaining 0 °C suppresses the kinetic pathway leading to dimethylmalononitrile.

• Reaction Monitoring : Stir for 2 hours at room temperature. Monitor the disappearance of the starting material via TLC (Hexane:EtOAc 4:1).

• Workup & Purification : Quench with distilled water to dissolve inorganic salts. Extract the aqueous layer with dichloromethane (3 × 20 mL). Dry the combined organic layers over anhydrous Na₂SO₄.

• Isolation : Remove the solvent under reduced pressure. Purify the crude product via vacuum distillation. 2-Methylmalononitrile distills at 90–100 °C at 15 Torr[4].

Protocol 2: Enantioselective Assembly of α-Cyano-Cycloenones

This protocol outlines the desymmetrization of 2-methylmalononitrile to generate a nitrile-containing all-carbon quaternary stereocenter[6].

• Catalyst Activation : In an argon-filled glovebox, dissolve Ni(OTf)₂ (10 mol%) and chiral phosphinooxazoline (phox) ligand (12 mol%) in anhydrous THF. Stir for 30 minutes at room temperature.

  • Causality: Pre-complexation is required to form the active chiral Lewis acid species, which will subsequently coordinate with the nitrile groups.

• Substrate Addition : Add 2-methylmalononitrile (0.1 mmol), the desired aryl boronic acid (1.5 equiv), and the alkyne (1.2 equiv) to the catalyst solution.

  • Causality: The alpha-methyl group provides the necessary steric differentiation for the chiral Ni-complex to selectively undergo migratory insertion into only one of the two enantiotopic cyano groups[6].

• Cyclization : Seal the reaction vessel and heat to 60 °C for 12 hours.

• Validation : Quench with saturated NH₄Cl and extract with EtOAc. Purify via flash column chromatography. Validate the enantiomeric ratio (er) using chiral HPLC (e.g., Chiralcel OD-H column)[6].

Safety and Handling

2-Methylmalononitrile is classified as a hazardous chemical. It is a severe irritant to the skin, eyes, and respiratory system. Due to the presence of cyano groups, it carries potential systemic toxicity if swallowed, inhaled, or absorbed through the skin (GHS Precautionary Statements P261, P280, P301+P310)[1].

• Storage : Store in a cool, well-ventilated area away from strong oxidizing agents and strong bases.

• PPE : Handling requires chemical-resistant gloves, safety goggles, and operation within a certified fume hood[1].

Sources

• 1. 2-METHYLMALONONITRILE | 3696-36-4 [amp.chemicalbook.com]
• 2. Cas 3696-36-4,2-METHYLMALONONITRILE | lookchem [lookchem.com]
• 3. 2-Methylpropanedinitrile | C4H4N2 | CID 19425 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. 3696-36-4 | CAS DataBase [m.chemicalbook.com]
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• 7. researchgate.net [researchgate.net]

Navigating the Spectral Landscape of 2-Methylmalononitrile: An In-depth Technical Guide to ¹H and ¹³C NMR Analysis

Abstract

This comprehensive technical guide provides a detailed exploration of the ¹H and ¹³C Nuclear Magnetic Resonance (NMR) spectra of 2-methylmalononitrile, a key building block in organic synthesis. Tailored for researchers, scientists, and professionals in drug development, this document offers an in-depth analysis of spectral features, predictive insights into chemical shifts and coupling constants, and a robust, field-proven protocol for data acquisition. By elucidating the relationship between molecular structure and spectral output, this guide serves as an essential resource for the unambiguous characterization of this versatile nitrile compound.

Introduction: The Significance of 2-Methylmalononitrile and the Power of NMR

2-Methylmalononitrile (also known as 1,1-dicyanoethane) is a colorless liquid organic compound with the molecular formula C₄H₄N₂.[1] Its structure features a central carbon atom bonded to a methyl group, a hydrogen atom, and two nitrile groups. This unique arrangement of functional groups makes it a valuable intermediate in the synthesis of a wide array of pharmaceuticals, dyes, and other specialty chemicals.

Given its role in complex chemical transformations, the precise and unequivocal structural confirmation of 2-methylmalononitrile is paramount. Nuclear Magnetic Resonance (NMR) spectroscopy stands as the most powerful and definitive analytical technique for this purpose. By probing the magnetic properties of atomic nuclei, specifically ¹H and ¹³C, NMR provides a detailed "fingerprint" of the molecule, revealing the connectivity and electronic environment of each atom. This guide will delve into the theoretical and practical aspects of acquiring and interpreting the ¹H and ¹³C NMR spectra of this important synthetic precursor.

Predicted ¹H NMR Spectrum: A Window into Proton Environments

The proton NMR spectrum of 2-methylmalononitrile is anticipated to be relatively simple, reflecting the two distinct proton environments in the molecule.

Analysis of Expected Signals

• Methine Proton (-CH(CN)₂): The single proton attached to the carbon bearing the two nitrile groups is expected to appear as a quartet . This is due to spin-spin coupling with the three equivalent protons of the adjacent methyl group (n+1 rule, where n=3). The strong electron-withdrawing effect of the two cyano groups will significantly deshield this proton, causing its signal to appear at a relatively downfield chemical shift. The predicted chemical shift for this proton is in the range of 3.5 - 4.0 ppm .

• Methyl Protons (-CH₃): The three equivalent protons of the methyl group will give rise to a single signal that is split into a doublet by the adjacent methine proton (n+1 rule, where n=1). Being further from the electron-withdrawing nitrile groups, these protons will be more shielded compared to the methine proton and will therefore resonate at a higher field (upfield). The predicted chemical shift for these protons is in the range of 1.5 - 2.0 ppm .

Coupling Constant (J-value)

The interaction between the methine and methyl protons will result in a shared coupling constant, typically in the range of 6-8 Hz for vicinal aliphatic protons.

Predicted ¹³C NMR Spectrum: Unveiling the Carbon Skeleton

The proton-decoupled ¹³C NMR spectrum of 2-methylmalononitrile is expected to show four distinct signals, corresponding to the four unique carbon environments in the molecule.

Analysis of Expected Signals

• Nitrile Carbons (-CN): The two nitrile carbons are chemically equivalent and will produce a single signal. Nitrile carbons typically resonate in the range of 110-125 ppm .[2] The strong electronegativity of the nitrogen atom and the sp-hybridization of the carbon contribute to this downfield shift.

• Methine Carbon (-CH(CN)₂): The carbon atom bonded to the two nitrile groups and the methyl group will be significantly deshielded due to the cumulative electron-withdrawing effects of the two cyano groups. This quaternary carbon is predicted to have a chemical shift in the range of 25-35 ppm .

• Methyl Carbon (-CH₃): The methyl carbon, being in a more electron-rich environment, will be the most shielded carbon in the molecule and will therefore appear at the most upfield position. Its predicted chemical shift is in the range of 15-25 ppm .

• Quaternary Carbon C(CN)₂: The carbon atom to which the two nitrile groups are attached is a quaternary carbon. Due to the lack of directly attached protons, its signal intensity in a standard proton-decoupled ¹³C NMR spectrum is expected to be weaker compared to the protonated carbons. Its chemical shift will be influenced by the electronegativity of the attached groups.

Tabulated Summary of Predicted NMR Data

Nucleus	Environment	Predicted Chemical Shift (ppm)	Multiplicity	Coupling Constant (J)
¹H	-CH(CN)₂	3.5 - 4.0	Quartet	~7 Hz
¹H	-CH₃	1.5 - 2.0	Doublet	~7 Hz
¹³C	-CN	110 - 125	Singlet	-
¹³C	-CH(CN)₂	25 - 35	Singlet	-
¹³C	-CH₃	15 - 25	Singlet	-

Experimental Protocol for NMR Analysis

This section outlines a robust, step-by-step methodology for acquiring high-quality ¹H and ¹³C NMR spectra of 2-methylmalononitrile.

Materials and Equipment

• 2-methylmalononitrile (handle with appropriate safety precautions as it is toxic if swallowed or in contact with skin)

• Deuterated chloroform (CDCl₃) or Deuterated acetone (Acetone-d₆)[3]

• Tetramethylsilane (TMS) as an internal standard

• NMR tubes (5 mm)

• NMR spectrometer (300 MHz or higher recommended for better resolution)

• Pipettes and vials

Sample Preparation

The quality of the NMR spectrum is highly dependent on proper sample preparation.

• Solvent Selection: Chloroform-d (CDCl₃) is a common and suitable solvent for 2-methylmalononitrile. Acetone-d₆ can also be used. The choice of solvent can slightly influence the chemical shifts.

• Concentration: Prepare a solution of approximately 5-10 mg of 2-methylmalononitrile in 0.6-0.7 mL of the deuterated solvent. This concentration is generally sufficient for obtaining good signal-to-noise in both ¹H and ¹³C NMR spectra.

• Internal Standard: Add a small amount (1-2 drops of a dilute solution) of TMS to the solvent before preparing the sample. TMS serves as the internal reference for calibrating the chemical shift scale to 0.00 ppm.

• Homogenization: Ensure the sample is fully dissolved and the solution is homogeneous by gently vortexing or inverting the NMR tube several times.

Instrument Setup and Data Acquisition

The following parameters provide a solid starting point for acquiring high-quality spectra. Instrument-specific optimization may be necessary.

For ¹H NMR:

• Pulse Sequence: A standard single-pulse sequence is sufficient.

• Acquisition Time: 1-2 seconds.

• Relaxation Delay: 2-5 seconds. A longer delay ensures complete relaxation of the nuclei, leading to more accurate integration.

• Number of Scans: 8 to 16 scans are typically adequate for a sample of this concentration.

• Spectral Width: A spectral width of approximately 12-15 ppm is appropriate.

For ¹³C NMR:

• Pulse Sequence: A proton-decoupled pulse sequence (e.g., zgpg30) is standard to simplify the spectrum to single lines for each carbon.

• Acquisition Time: 1-2 seconds.

• Relaxation Delay: 2-5 seconds. Quaternary carbons have longer relaxation times, so a sufficient delay is crucial for their observation.

• Number of Scans: Due to the low natural abundance of ¹³C, a larger number of scans (e.g., 128 to 1024) is required to achieve a good signal-to-noise ratio.

• Spectral Width: A spectral width of approximately 200-220 ppm is standard for ¹³C NMR.

Data Processing

• Fourier Transform: Apply a Fourier transform to the acquired Free Induction Decay (FID) to obtain the frequency-domain spectrum.

• Phase Correction: Manually or automatically correct the phase of the spectrum to ensure all peaks are in the absorptive mode.

• Baseline Correction: Apply a baseline correction to obtain a flat baseline across the spectrum.

• Referencing: Calibrate the chemical shift scale by setting the TMS peak to 0.00 ppm.

• Integration (for ¹H NMR): Integrate the area under each peak to determine the relative ratio of protons in each environment.

Visualization of Molecular Structure and Workflow

Molecular Structure of 2-Methylmalononitrile

Caption: Molecular structure of 2-methylmalononitrile.

Experimental Workflow for NMR Analysis

Sources

• 1. 2-METHYLMALONONITRILE | 3696-36-4 [chemicalbook.com]
• 2. youtube.com [youtube.com]
• 3. chem.washington.edu [chem.washington.edu]

An In-Depth Technical Guide to the Reaction Mechanism of 2-Methylmalononitrile Formation

Authored for Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed exploration of the chemical principles and practical methodologies governing the synthesis of 2-methylmalononitrile. As a key building block in organic synthesis, understanding its formation is crucial for professionals engaged in the development of novel chemical entities. This document moves beyond a simple recitation of steps to offer insights into the causality of experimental choices, ensuring a robust and reproducible understanding of the reaction mechanism.

Chapter 1: Foundational Principles: The Unique Reactivity of Malononitrile

Malononitrile (CH₂(CN)₂), a seemingly simple organic compound, is a cornerstone reagent in the synthesis of a wide variety of compounds, from pharmaceuticals to specialized dyes.[1] Its utility is derived almost entirely from the exceptional reactivity of its central methylene (-CH₂-) group.

The Concept of the Active Methylene Group

The two cyano (-C≡N) groups are powerful electron-withdrawing groups. This electronic influence polarizes the molecule, creating a significant partial positive charge on the methylene carbons and, critically, acidifying the methylene protons. Malononitrile is unusually acidic for a C-H bond, with a pKa of approximately 11 in water.[2] This acidity is the linchpin of its reactivity, allowing for the easy removal of a proton by a suitable base.

Upon deprotonation, a resonance-stabilized carbanion, the malononitrile anion, is formed. The negative charge is delocalized across the central carbon and both nitrogen atoms, which greatly stabilizes the anion and drives the initial acid-base equilibrium. It is this stabilized carbanion that serves as the potent nucleophile in the subsequent formation of 2-methylmalononitrile.

Chapter 2: The Core Reaction Mechanism: Base-Catalyzed SN2 Methylation

The formation of 2-methylmalononitrile from malononitrile is a classic example of a base-catalyzed alkylation. The mechanism proceeds via a two-step sequence involving deprotonation followed by a nucleophilic substitution.

Step 1: Deprotonation and Carbanion Formation

The reaction is initiated by the abstraction of an acidic proton from the methylene group of malononitrile by a base. The choice of base is a critical experimental parameter. It must be strong enough to deprotonate malononitrile efficiently but should ideally not introduce competing side reactions. Common choices include alkali metal alkoxides (e.g., sodium ethoxide) or stronger, non-nucleophilic bases like sodium hydride (NaH) for irreversible deprotonation.

• Causality in Base Selection: The use of a strong base ensures that a sufficient concentration of the nucleophilic carbanion is present in the reaction mixture to drive the subsequent alkylation step forward at a reasonable rate.

Step 2: Nucleophilic Attack on a Methylating Agent

The generated malononitrile carbanion is a soft, carbon-based nucleophile. It readily attacks a suitable electrophilic methyl source, such as methyl iodide (CH₃I) or dimethyl sulfate ((CH₃)₂SO₄). This step is a bimolecular nucleophilic substitution (SN2) reaction. The carbanion attacks the electrophilic methyl group, forming a new carbon-carbon bond and displacing the leaving group (e.g., iodide, I⁻).

• Causality in Reagent Selection: A good methylating agent with a proficient leaving group (like iodide or sulfate) is essential for an efficient SN2 reaction. The unhindered nature of the methyl group makes it an ideal electrophile for this type of substitution.

The overall mechanistic pathway is visualized in the diagram below.

Caption: The two-step reaction mechanism for 2-methylmalononitrile formation.

Chapter 3: Reaction Control and Selectivity

While the core mechanism is straightforward, achieving a high yield of the desired mono-methylated product requires careful control over reaction conditions. The primary competing reaction is a second methylation event.

Controlling Mono- vs. Di-methylation

The product, 2-methylmalononitrile, still possesses one acidic proton on the α-carbon. This proton can also be removed by the base, generating a new carbanion ([NC-C(CH₃)-CN]⁻), which can then be attacked by another molecule of the methylating agent to form the di-methylated byproduct, 2,2-dimethylmalononitrile.

To favor the formation of the mono-methylated product, the following strategies are employed:

• Stoichiometry: Using a slight deficiency or an exact 1:1 molar ratio of the base and methylating agent relative to the malononitrile starting material.

• Order of Addition: Slowly adding the methylating agent to the solution of the pre-formed malononitrile anion can help maintain a low concentration of the electrophile, reducing the likelihood of a second reaction.

• Temperature Control: Running the reaction at lower temperatures can help control the reaction rate and improve selectivity, as the activation energy for the second methylation may be higher.

The table below summarizes typical conditions for this alkylation.

Parameter	Condition	Rationale
Solvent	Aprotic Polar (e.g., THF, DMF)	Solubilizes reactants and intermediates without interfering with the reaction.
Base	Sodium Ethoxide (NaOEt) or Sodium Hydride (NaH)	Sufficiently strong to deprotonate malononitrile.
Methylating Agent	Methyl Iodide (CH₃I) or Dimethyl Sulfate	Provides an electrophilic methyl group with a good leaving group.
Temperature	0 °C to Room Temperature	Balances reaction rate with selectivity, minimizing byproduct formation.
Stoichiometry	Malononitrile:Base:Methylating Agent ≈ 1:1:1	Favors mono-alkylation over di-alkylation.

Chapter 4: A Self-Validating Experimental Protocol

This section provides a representative, step-by-step methodology for the synthesis of 2-methylmalononitrile. Adherence to this protocol, including safety measures, is critical for a successful and safe outcome.

Reagents and Equipment:

• Malononitrile

• Sodium hydride (60% dispersion in mineral oil)

• Methyl iodide

• Anhydrous Tetrahydrofuran (THF)

• Diethyl ether

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Anhydrous magnesium sulfate (MgSO₄)

• Round-bottom flask, magnetic stirrer, dropping funnel, condenser, nitrogen inlet

• Rotary evaporator

• Distillation apparatus

Safety Precautions:

• Malononitrile is toxic and should be handled in a fume hood with appropriate personal protective equipment (PPE).[2]

• Sodium hydride is a flammable solid that reacts violently with water. It must be handled under an inert atmosphere (e.g., nitrogen or argon).

• Methyl iodide is a toxic and volatile alkylating agent. All manipulations should be performed in a well-ventilated fume hood.[3]

Step-by-Step Procedure:

• Reaction Setup: Assemble a dry, three-necked round-bottom flask equipped with a magnetic stir bar, a dropping funnel, and a condenser with a nitrogen inlet. Purge the entire system with dry nitrogen.

• Base Addition: Under a positive pressure of nitrogen, carefully weigh and transfer sodium hydride (1.0 eq) to the flask. Add anhydrous THF via cannula to create a slurry.

• Carbanion Formation: Dissolve malononitrile (1.0 eq) in anhydrous THF and add it to the dropping funnel. Add the malononitrile solution dropwise to the stirred NaH slurry at 0 °C (ice bath). Stir for 30-60 minutes at this temperature to ensure complete deprotonation, evidenced by the cessation of hydrogen gas evolution.

• Methylation: Add methyl iodide (1.0 eq) to the dropping funnel and add it dropwise to the reaction mixture at 0 °C. After the addition is complete, allow the reaction to slowly warm to room temperature and stir for 2-4 hours, monitoring by TLC or GC-MS.

• Quenching: Cool the reaction mixture back to 0 °C and cautiously quench by the slow, dropwise addition of saturated aqueous NH₄Cl solution to neutralize any unreacted NaH.

• Workup: Transfer the mixture to a separatory funnel. Extract the aqueous layer with diethyl ether (3x). Combine the organic layers.

• Drying and Concentration: Wash the combined organic layers with brine, dry over anhydrous MgSO₄, filter, and concentrate the solvent using a rotary evaporator.

• Purification: Purify the resulting crude oil by vacuum distillation to obtain pure 2-methylmalononitrile.

The following diagram outlines the key stages of the experimental workflow.

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• 2. Malononitrile - Wikipedia [en.wikipedia.org]
• 3. 2-METHYLMALONONITRILE | 3696-36-4 [amp.chemicalbook.com]

thermodynamic stability of 2-methylmalononitrile

An In-Depth Technical Guide to the Thermodynamic Stability of 2-Methylmalononitrile

Abstract: 2-Methylmalononitrile, a key intermediate in the synthesis of pharmaceuticals and functional materials, possesses a unique reactivity profile dictated by its thermodynamic stability. This guide provides an in-depth analysis of the core thermodynamic principles governing its behavior, focusing on critical instability pathways such as anionic polymerization, thermal decomposition, and hydrolysis. We elucidate the causal mechanisms behind these reactions, grounded in the electronic influence of the geminal dinitrile and methyl functionalities. This document details both experimental and computational methodologies for assessing stability, including step-by-step protocols for thermal analysis and workflows for quantum chemical calculations. By integrating fundamental thermodynamic data with practical, field-proven insights, this guide serves as an essential resource for researchers, scientists, and drug development professionals, enabling the safe and effective handling, storage, and application of this versatile chemical building block.

Introduction to 2-Methylmalononitrile

2-Methylmalononitrile (also known as methylpropanedinitrile or 1,1-dicyanoethane) is an aliphatic dinitrile with the chemical formula C₄H₄N₂.[1] Its structure, featuring a central carbon atom bonded to a methyl group and two electron-withdrawing cyano (-C≡N) groups, imparts a high degree of chemical reactivity. This reactivity is harnessed in a variety of synthetic applications, including the Knoevenagel condensation and the synthesis of heterocyclic compounds, making it a valuable intermediate in the production of dyes, pharmaceuticals, and agricultural chemicals.[2]

However, the very electronic features that make 2-methylmalononitrile a useful synthon also render it susceptible to several instability pathways. An understanding of its thermodynamic stability is therefore not merely academic; it is a critical prerequisite for ensuring reaction control, process safety, product purity, and long-term sample integrity. This guide explores the thermodynamic landscape of 2-methylmalononitrile, providing both the theoretical foundation and the practical methodologies required to navigate its chemical behavior.

Core Thermodynamic Principles and Data

The thermodynamic stability of a compound is fundamentally described by its Gibbs free energy (G), which incorporates both enthalpy (H) and entropy (S) (G = H - TS). A reaction or degradation process is spontaneous if the change in Gibbs free energy (ΔG) is negative.[3] The standard enthalpy of formation (ΔfH°)—the enthalpy change when one mole of the compound is formed from its constituent elements in their standard states—serves as a primary indicator of a molecule's intrinsic energetic stability.

While specific experimental thermodynamic data for 2-methylmalononitrile is not extensively cataloged in public databases, we can infer its properties from its parent compound, malononitrile (CH₂(CN)₂). The introduction of a methyl group is expected to influence stability through two primary effects:

• Inductive Effect: The methyl group is weakly electron-donating, which can slightly destabilize a carbanion formed at the central carbon, making the α-proton slightly less acidic than in malononitrile.

• Hyperconjugation: Sigma bonds of the methyl group can interact with the π-systems of the nitrile groups, contributing a small stabilizing effect.

The net result of these competing effects on the overall thermodynamic parameters is often subtle and is best quantified through computational methods or direct experimental measurement.

For comparative purposes, the known physical and thermodynamic properties of malononitrile are presented below.

Table 1: Physicochemical and Thermodynamic Properties

Property	2-Methylmalononitrile	Malononitrile (for comparison)
CAS Number	3696-36-4[1]	109-77-3[4]
Molecular Formula	C₄H₄N₂[1]	C₃H₂N₂[4]
Molar Mass	80.09 g/mol [1]	66.06 g/mol [4]
Melting Point	36-37 °C[2]	30-32 °C[4]
Boiling Point	197.5 °C[2]	220 °C[4]
Std. Enthalpy of Formation (ΔfH⦵₂₉₈, gas)	Data not readily available	+187.7 to +188.1 kJ/mol[4]
Std. Molar Entropy (S⦵₂₉₈, liquid)	Data not readily available	130.96 J·K⁻¹·mol⁻¹[4]

The highly positive enthalpy of formation for malononitrile indicates that it is an energetically unfavorable molecule relative to its constituent elements (carbon, hydrogen, and nitrogen), a characteristic that hints at its reactivity.

Critical Instability Pathways

The primary stability concerns for 2-methylmalononitrile are its pronounced tendencies to undergo polymerization and hydrolysis.

Anionic Polymerization

Anionic polymerization is the most significant and frequently encountered instability pathway for malononitrile and its derivatives.[5] The process is initiated by bases, which can be present as intended reagents, catalysts, or trace impurities.

Causality: The two strongly electron-withdrawing nitrile groups render the single proton on the central carbon atom (the α-proton) acidic. Deprotonation by a base (B:) generates a resonance-stabilized carbanion. This carbanion is a potent nucleophile that can attack the electrophilic carbon of a nitrile group on another molecule, initiating a polymerization chain reaction. While the methyl group in 2-methylmalononitrile slightly reduces the acidity of the α-proton compared to malononitrile, it is often insufficient to prevent this process, especially in the presence of strong bases.

The polymerization can be insidious, leading to sample discoloration, increased viscosity, and eventual solidification.[6]

Anionic polymerization mechanism of 2-methylmalononitrile.

Thermal Decomposition

Elevated temperatures can promote both polymerization and decomposition. For the parent compound malononitrile, violent polymerization can occur upon heating above 130 °C.[5] While the specific decomposition temperature for 2-methylmalononitrile may differ, it should be treated with similar caution. Thermal energy can provide the activation energy needed to initiate polymerization or other decomposition reactions, which are often exothermic. In a bulk sample, this can lead to a runaway reaction, posing a significant safety hazard.

Hydrolysis

The nitrile groups in 2-methylmalononitrile are susceptible to hydrolysis under both acidic and basic conditions. This reaction pathway converts the nitrile functionalities first into amides and subsequently into carboxylic acids, fundamentally altering the chemical identity and properties of the material.

• Acid-Catalyzed Hydrolysis: Protonation of the nitrile nitrogen makes the carbon atom more electrophilic and susceptible to attack by water.

• Base-Catalyzed Hydrolysis: Direct nucleophilic attack of a hydroxide ion on the nitrile carbon initiates the reaction.

While hydrolysis typically requires heating with aqueous acid or base, the long-term stability of 2-methylmalononitrile in the presence of moisture, especially if acidic or basic impurities are present, should be considered.

Methodologies for Stability Assessment

A multi-faceted approach combining thermal analysis and computational modeling provides a comprehensive understanding of a compound's stability profile.

Experimental Approach: Thermal Analysis

Differential Scanning Calorimetry (DSC) and Thermogravimetric Analysis (TGA) are powerful, complementary techniques for probing thermal stability.

• Differential Scanning Calorimetry (DSC): Measures the difference in heat flow between a sample and a reference as a function of temperature. It detects thermal events like melting, crystallization, and exothermic decompositions or polymerizations. A sharp, significant exotherm is a strong indicator of a potentially hazardous decomposition.

• Thermogravimetric Analysis (TGA): Measures the change in mass of a sample as a function of temperature. It is used to determine degradation temperatures and to quantify the mass of volatile decomposition products.

Workflow for thermal stability assessment using DSC and TGA.

• Instrument Calibration: Ensure both DSC and TGA instruments are calibrated for temperature and heat flow (DSC) or mass (TGA) using appropriate standards (e.g., indium for DSC, calcium oxalate for TGA).

• Sample Preparation: In a controlled environment (e.g., a glove box with an inert atmosphere), accurately weigh 2-5 mg of 2-methylmalononitrile into a hermetically sealed aluminum DSC pan. For TGA, use an open ceramic or platinum pan. The use of hermetically sealed pans for DSC is crucial to contain any potential off-gassing prior to a high-energy decomposition event.

• DSC Method:

  • Equilibrate the sample at 25 °C.

  • Ramp the temperature from 25 °C to 350 °C at a heating rate of 10 °C/min.

  • Maintain a constant inert nitrogen purge gas flow (e.g., 50 mL/min).

• TGA Method:

  • Equilibrate the sample at 25 °C.

  • Ramp the temperature from 25 °C to 500 °C at a heating rate of 10 °C/min.

  • Maintain a constant inert nitrogen purge gas flow (e.g., 50 mL/min).

• Data Analysis:

  • DSC: Determine the onset temperature of any significant exothermic events. An exotherm >200 J/g is often considered a high-energy decomposition. Integrate the peak area to quantify the energy released.

  • TGA: Determine the onset temperature of mass loss (T_onset), which indicates the beginning of thermal degradation.

  • Correlation: Correlate the thermal events observed in the DSC thermogram with the mass loss steps in the TGA curve to build a comprehensive picture of the decomposition process.

Computational Approach: Quantum Chemistry

In the absence of experimental data, computational methods like Density Functional Theory (DFT) are invaluable for predicting thermodynamic properties.[7][8] These methods solve the electronic structure of a molecule to calculate its total energy, from which properties like the enthalpy of formation can be derived.

Workflow for predicting thermodynamic properties via DFT.

A common high-accuracy approach involves using an isodesmic reaction scheme. In this method, the enthalpy of reaction for a hypothetical, balanced reaction is calculated. By using known experimental ΔfH° values for all other species in the reaction, the unknown ΔfH° of 2-methylmalononitrile can be determined with high accuracy, as this method effectively cancels out systematic errors in the calculation.

Recommendations for Safe Handling and Storage

Based on its thermodynamic profile and known reactivity, the following protocols are recommended:

Table 2: Handling and Storage Recommendations

Parameter	Recommendation	Rationale
Storage Temperature	2-8 °C (Refrigerated)	To minimize thermal energy that could initiate polymerization or decomposition. Low temperature slows reaction kinetics.
Atmosphere	Inert gas (Argon or Nitrogen)	To prevent contact with atmospheric moisture, which could lead to hydrolysis, and oxygen.
Container	Tightly sealed, opaque container	To protect from moisture and light, which can potentially catalyze degradation pathways.
Stabilizers	Consider addition of a trace acidic stabilizer (e.g., p-toluenesulfonic acid)	To quench any trace basic impurities that could initiate anionic polymerization.[6] The choice and concentration must be validated for downstream applications.
Handling	Avoid contact with strong bases, strong acids, and strong oxidizing agents.	To prevent violent polymerization, rapid hydrolysis, or other hazardous reactions.[5]
Scale-up	Conduct thorough thermal hazard analysis (e.g., using Accelerating Rate Calorimetry, ARC) before performing reactions at a large scale.	To understand the potential for thermal runaway reactions under adiabatic conditions.

Conclusion

The is a delicate balance governed by its molecular structure. While it is a valuable synthetic intermediate, its high positive enthalpy of formation and the pronounced acidity of its α-proton make it highly susceptible to exothermic and often uncontrollable anionic polymerization, particularly in the presence of basic impurities or heat. Furthermore, its dinitrile functionality is vulnerable to hydrolysis. A comprehensive understanding of these instability pathways, coupled with rigorous assessment using techniques like DSC/TGA and computational modeling, is essential. By adhering to strict handling and storage protocols, researchers can mitigate the inherent risks and safely leverage the synthetic potential of this reactive and versatile molecule.

References

• Computational Chemistry Comparison and Benchmark Database. (n.d.). Experimental data for C₃H₂N₂ (Malononitrile). NIST. Retrieved from [Link]

• NIST/TRC Web Thermo Tables. (n.d.). 2-methylpropanenitrile - Critically Evaluated Thermophysical Property Data. NIST. Retrieved from [Link]

• Computational Chemistry Comparison and Benchmark Database. (n.d.). Experimental data for CH₃CH(CH₃)CN (Propanenitrile, 2-methyl-). NIST. Retrieved from [Link]

• NIST. (n.d.). Welcome to the NIST WebBook. Retrieved from [Link]

• Hortelano, C., Ruiz-Bermejo, M., & de la Fuente, J. L. (2023). Kinetic Study of the Effective Thermal Polymerization of a Prebiotic Monomer: Aminomalononitrile. Polymers, 15(3), 486. Retrieved from [Link]

• Materials Square. (2019). #22 Formation Energy Revealing the Thermodynamical Stability of Product. Retrieved from [Link]

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• Flores-Contreras, E. A., et al. (2023). Possible Gas-Phase Synthesis of Neutral Malononitrile (C3H2N2) and Isocyanoacetonitrile (NCCH2NC) under the Upper Atmospheric Conditions of Titan. ACS Earth and Space Chemistry. Retrieved from [Link]

• Wikipedia. (n.d.). Standard Gibbs free energy of formation. Retrieved from [Link]

• Mendoza-Espinoza, J. A., et al. (2015). Theoretical study of Gibbs free energy and NMR chemical shifts, of the effect of methyl substituents on the isomers of (E)-1-(α,Ꞵ- Dimethylbenzyliden)-2,2-diphenylhydrazine. SciELO. Retrieved from [Link]

• Hemmateenejad, B., et al. (2009). Prediction of Standard Enthalpy of Formation by a QSPR Model. Molecules, 14(2), 979-992. Retrieved from [Link]

• Thottempudi, V., et al. (2021). Towards Computational Screening for New Energetic Molecules: Calculation of Heat of Formation and Determination of Bond Strengths by Local Mode Analysis. Molecules, 26(14), 4339. Retrieved from [Link]

• Simmie, J. M., & Parthiban, S. (2017). Theoretical Methods for Computing Enthalpies of Formation of Gaseous Compounds. ResearchGate. Retrieved from [Link]

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• PubChem. (n.d.). 2-Methylpropanedinitrile. National Institutes of Health. Retrieved from [Link]

• van der Heijden, A. E. D. M., & van der Spoel, D. (2024). Group Contribution Revisited: The Enthalpy Of Formation Of Organic Compounds With “Chemical Accuracy” Part V. Swarthmore College. Retrieved from [Link]

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Protocols & Analytical Methods

synthesis of heterocyclic compounds using 2-methylmalononitrile

An Application Guide to the Synthesis of Heterocyclic Compounds Using 2-Methylmalononitrile

Abstract

This technical guide provides researchers, medicinal chemists, and drug development professionals with a detailed overview of the synthetic utility of 2-methylmalononitrile as a versatile C3 building block for the construction of pharmacologically relevant heterocyclic scaffolds. We delve into the core reactivity of this reagent and present detailed, field-proven protocols for the synthesis of highly substituted 2-aminothiophenes, functionalized pyridines, and diaminopyrimidines. The causality behind experimental choices, mechanistic pathways, and the strategic implications for drug discovery are thoroughly discussed.

Introduction: The Strategic Value of 2-Methylmalononitrile

Heterocyclic compounds form the bedrock of modern medicinal chemistry, with a significant percentage of FDA-approved drugs featuring at least one such ring system.[1][2] Their structural diversity and ability to engage in specific, high-affinity interactions with biological targets make them indispensable scaffolds in drug design. Within the vast arsenal of synthetic reagents, activated dinitriles like malononitrile are prized for their exceptional reactivity and versatility in multicomponent reactions (MCRs).[3][4]

This guide focuses on 2-methylmalononitrile , a valuable derivative that combines the potent reactivity of the malononitrile core with the subtle yet impactful stereoelectronic influence of an α-methyl group. This substitution provides a handle for introducing additional structural complexity and can modulate the physicochemical properties and metabolic stability of the final heterocyclic products, making it a highly strategic choice in lead discovery and optimization campaigns.

Core Principles: Understanding the Reactivity of 2-Methylmalononitrile

The synthetic power of 2-methylmalononitrile stems from the unique properties of its C2 position. This carbon is an "active methylene" group, flanked by two potent electron-withdrawing nitrile (-C≡N) groups.

Causality of Reactivity:

• Acidity: The strong inductive effect of the nitrile groups significantly acidifies the α-proton (pKa ≈ 11 in DMSO), making it readily accessible for deprotonation by mild bases (e.g., piperidine, triethylamine, or even potassium carbonate).[5]

• Nucleophilicity: The resulting carbanion is a soft, resonance-stabilized nucleophile, primed to attack a variety of electrophilic centers, most notably carbonyl carbons and the β-carbon of α,β-unsaturated systems.

• The Methyl Group's Influence: The presence of the methyl group has a dual effect. Electronically, it is weakly electron-donating, slightly increasing the nucleophilicity of the carbanion. Sterically, it introduces bulk, which can influence the regioselectivity of certain reactions and may require slightly more forcing conditions compared to unsubstituted malononitrile.

These features enable 2-methylmalononitrile to participate in a cascade of powerful C-C and C-N bond-forming reactions, including Knoevenagel condensations, Michael additions, and Thorpe-Ziegler cyclizations.[6][7][8]

Figure 1: Core reactivity pathways of 2-methylmalononitrile.

Synthetic Protocols & Applications

The following sections provide detailed, generalized protocols for synthesizing key heterocyclic families using 2-methylmalononitrile.

Synthesis of Polysubstituted 2-Aminothiophenes via the Gewald Reaction

The Gewald reaction is a robust and highly efficient multicomponent reaction for the one-pot synthesis of 2-aminothiophenes.[9][10] These scaffolds are prevalent in molecules exhibiting antimicrobial, anti-inflammatory, and kinase inhibitory activities.[11] The reaction proceeds via an initial Knoevenagel condensation between the ketone and 2-methylmalononitrile, followed by the addition of elemental sulfur and subsequent ring closure.[12]

Experimental Protocol: Synthesis of Ethyl 2-amino-4,5-dimethyl-3-cyanothiophene-2-carboxylate (Generalized)

Parameter	Value/Reagent	Notes
Reactant 1	Butan-2-one (1.0 eq.)	A simple ketone is used as an example.
Reactant 2	2-Methylmalononitrile (1.0 eq.)	The key C3 building block.
Reactant 3	Elemental Sulfur (1.1 eq.)	The source of the heteroatom.
Catalyst	Morpholine (0.2 eq.)	A mild base to facilitate condensation. L-proline is also an effective catalyst.[11]
Solvent	Ethanol or DMF	Provides good solubility for reactants.
Temperature	50-60 °C	Mild heating is usually sufficient.
Time	2-6 hours	Monitor by TLC until starting materials are consumed.

Step-by-Step Procedure:

• To a 100 mL round-bottom flask equipped with a magnetic stirrer and reflux condenser, add ethanol (30 mL), butan-2-one (1.0 eq.), and 2-methylmalononitrile (1.0 eq.).

• Add morpholine (0.2 eq.) to the mixture and stir for 10 minutes at room temperature.

• Add elemental sulfur (1.1 eq.) in one portion.

• Heat the reaction mixture to 50 °C and stir vigorously. The reaction is often exothermic.

• Monitor the reaction progress using Thin Layer Chromatography (TLC).

• Upon completion, cool the mixture to room temperature. The product often precipitates.

• Collect the solid product by vacuum filtration, wash with cold ethanol (2 x 10 mL), and dry under vacuum to afford the target 2-aminothiophene.

• Self-Validation: The product can be characterized by ¹H NMR, ¹³C NMR, and mass spectrometry. A successful reaction will show the disappearance of the ketone starting material and the appearance of a characteristic NH₂ signal in the ¹H NMR spectrum.

Figure 2: Mechanism of the Gewald reaction.

Multicomponent Synthesis of Highly Functionalized Pyridines

Substituted pyridines are a cornerstone of pharmaceutical chemistry.[4] Multicomponent reactions provide a highly atom-economical and efficient route to these scaffolds.[13][14] The following protocol describes a tandem reaction sequence involving a Knoevenagel condensation, a Michael addition, and a subsequent intramolecular cyclization and aromatization to build the pyridine ring in a single pot.[14]

Experimental Protocol: Synthesis of 6-Amino-1-butyl-4-(4-methoxyphenyl)-2-oxo-1,2-dihydropyridine-3,5-dicarbonitrile (Generalized)

Parameter	Value/Reagent	Notes
Reactant 1	4-Methoxybenzaldehyde (1.0 eq.)	The aryl source for C4 of the pyridine ring.
Reactant 2	N-butyl-2-cyanoacetamide (1.0 eq.)	Provides N1, C2, and C3 of the ring.
Reactant 3	2-Methylmalononitrile (1.0 eq.)	Provides C5, C6, and the C5-nitrile.
Catalyst	Potassium Carbonate (K₂CO₃, 1.5 eq.)	An effective base for this transformation.
Solvent	Ethanol	A green and effective solvent.
Method	Microwave Irradiation	Significantly accelerates the reaction.[14]
Temperature	100 °C (in microwave reactor)
Time	15-30 minutes	Monitor by TLC.

Step-by-Step Procedure:

• In a 10 mL microwave reaction vial, combine 4-methoxybenzaldehyde (1.0 eq.), N-butyl-2-cyanoacetamide (1.0 eq.), 2-methylmalononitrile (1.0 eq.), and potassium carbonate (1.5 eq.) in ethanol (5 mL).

• Seal the vial and place it in the microwave reactor.

• Irradiate the mixture at 100 °C for 20 minutes (power modulated to maintain temperature).

• After the reaction, cool the vial to room temperature.

• Pour the reaction mixture into ice-cold water (50 mL) and acidify with 2M HCl to pH ~6.

• Collect the resulting precipitate by vacuum filtration.

• Wash the solid with water and then a small amount of cold ethanol.

• Recrystallize from ethanol or an ethanol/DMF mixture to obtain the pure pyridine product.

• Self-Validation: Characterization by NMR will confirm the formation of the pyridine ring, showing characteristic aromatic proton signals and the disappearance of the aldehyde proton. Mass spectrometry will confirm the molecular weight of the multi-component adduct.

Figure 3: Tandem mechanism for multicomponent pyridine synthesis.

Synthesis of Substituted Pyrimidines

The pyrimidine ring is a classic "privileged scaffold" found in countless natural products and synthetic drugs, including nucleobases and kinase inhibitors.[15][16] A fundamental and reliable method for its construction is the condensation of a three-carbon (C-C-C) component with a nitrogen-carbon-nitrogen (N-C-N) component, such as guanidine or amidines.[15]

Experimental Protocol: Synthesis of 2,4-Diamino-5-cyano-6-methylpyrimidine (Generalized)

Parameter	Value/Reagent	Notes
Reactant 1	2-Methylmalononitrile (1.0 eq.)	The C4-C5-C6 fragment of the pyrimidine.
Reactant 2	Guanidine Hydrochloride (1.1 eq.)	The N1-C2-N3 fragment.
Base	Sodium Ethoxide (NaOEt, 2.2 eq.)	A strong base is required to deprotonate the nitrile and neutralize the HCl salt.
Solvent	Absolute Ethanol	Anhydrous conditions are preferred.
Temperature	Reflux (approx. 78 °C)
Time	4-8 hours	Monitor by TLC.

Step-by-Step Procedure:

• Prepare a fresh solution of sodium ethoxide by carefully dissolving sodium metal (2.2 eq.) in absolute ethanol (50 mL) under an inert atmosphere (N₂ or Argon) in a three-neck flask.

• Once all the sodium has reacted and the solution has cooled, add guanidine hydrochloride (1.1 eq.) and stir until dissolved.

• Add 2-methylmalononitrile (1.0 eq.) dropwise to the solution at room temperature.

• Heat the reaction mixture to reflux and maintain for 4-8 hours, monitoring by TLC for the disappearance of the dinitrile.

• After completion, cool the reaction to room temperature and neutralize carefully with glacial acetic acid.

• Reduce the solvent volume in vacuo until a precipitate forms.

• Cool the slurry in an ice bath, collect the solid by vacuum filtration, and wash with cold water and then cold ethanol.

• Dry the product under vacuum.

• Self-Validation: Successful synthesis is confirmed by the presence of two distinct amino group signals in the ¹H NMR spectrum and the absence of the α-proton signal from the 2-methylmalononitrile starting material.

Figure 4: Cyclocondensation mechanism for pyrimidine synthesis.

Conclusion and Outlook for Drug Development

2-Methylmalononitrile is a powerful and cost-effective reagent for the diversity-oriented synthesis of key heterocyclic systems. The protocols outlined in this guide demonstrate its utility in constructing thiophenes, pyridines, and pyrimidines through robust, high-yielding, and often atom-economical multicomponent reactions. The presence of the methyl group provides a synthetic handle for exploring new chemical space, while the remaining nitrile and amino functionalities on the synthesized scaffolds serve as versatile anchor points for further derivatization. This allows for the rapid generation of compound libraries for screening and the fine-tuning of molecular properties during the hit-to-lead and lead optimization phases of drug discovery.

References

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• Sciforum. (n.d.). Green and efficient technique for the three component synthesis of 2-aminothiophenes using ball-milling method through Gewald reaction. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). An Efficient One-Pot Synthesis of Substituted 2-Aminothiophenes via Three-Component Gewald Reaction Catalyzed by L-Proline. Retrieved from [Link]

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• Organic Chemistry Portal. (n.d.). An Efficient Synthesis of 2-Aminothiophenes via the Gewald Reaction Catalyzed by an N-Methylpiperazine-Functionalized Polyacrylonitrile Fiber. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Discovery of 2-(4-Methylfuran-2(5H)-ylidene)malononitrile and Thieno[3,2-b]thiophene-2-carboxylic Acid Derivatives as G Protein-Coupled Receptor 35 (GPR35) Agonists. Retrieved from [Link]

• ResearchGate. (n.d.). Synthesis of 2-aminothiophenes via Scheme 2. Retrieved from [Link]

• ResearchGate. (n.d.). Synthesis of pyrimidine motifs utilized malononitrile dimer, amidines,.... Retrieved from [Link]

• ResearchGate. (n.d.). Four‐component synthesis of pyridines from aldehyde, malononitrile and.... Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Recent developments using malononitrile in ultrasound-assisted multicomponent synthesis of heterocycles. Retrieved from [Link]

• SciSpace. (n.d.). Malononitrile: A Versatile Active Methylene Group. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Synthesis of pyrimidines by direct condensation of amides and nitriles. Retrieved from [Link]

• MDPI. (2018). A Novel Synthesis of Highly Functionalized Pyridines by a One-Pot, Three-Component Tandem Reaction of Aldehydes, Malononitrile and N-Alkyl-2-cyanoacetamides under Microwave Irradiation. Retrieved from [Link]

• Mansoura University. (n.d.). SYNTHESIS OF PYRIMIDINE DERIVATIVES. Retrieved from [Link]

• ResearchGate. (n.d.). Synthesis of pyrimidines 23 from amidines and malononitrile dimer. Retrieved from [Link]

• Wikipedia. (n.d.). Gewald reaction. Retrieved from [Link]

• ResearchGate. (n.d.). Heterocyclization reactions using malononitrile dimer (2-aminopropene-1,1,3-tricarbonitrile). Retrieved from [Link]

• Journal of Applicable Chemistry. (2014). SYNTHESIS AND BIOLOGICAL ACTIVITIES OF PYRIMIDINES: A REVIEW. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Malonates in Cyclocondensation Reactions. Retrieved from [Link]

• Wikipedia. (n.d.). Thorpe reaction. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Gewald Reaction. Retrieved from [Link]

• Wikipedia. (n.d.). Knoevenagel condensation. Retrieved from [Link]

• Adichunchanagiri University. (n.d.). Base Induced Condensation of Malononitrile with Erlenmeyer Azlactones: An Unexpected Synthesis of Multi-substituted Δ2 -Pyrrolines. Retrieved from [Link]

• Der Pharma Chemica. (n.d.). A green chemistry approach to gewald reaction. Retrieved from [Link]

• Quora. (n.d.). How does the Knoevenagel condensation of perillaldehyde and malononitrile occur?. Retrieved from [Link]

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• MDPI. (2014). A Solvent-Free, One-Step, One-Pot Gewald Reaction for Alkyl-aryl Ketones via Mechanochemistry. Retrieved from [Link]

• Royal Society of Chemistry. (n.d.). Tandem Knoevenagel–Michael-cyclocondensation reactions of malononitrile, various aldehydes and dimedone using acetic acid functionalized ionic liquid. Retrieved from [Link]

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Application Note: Advanced Knoevenagel-Type & Michael Addition Protocols Utilizing 2-Methylmalononitrile

Executive Summary & Scientific Rationale

Standard Knoevenagel condensations rely on active methylene compounds (like malononitrile) possessing two α -protons, allowing for initial aldol addition followed by irreversible dehydration to form a stable alkene[1]. 2-Methylmalononitrile ( CH3​CH(CN)2​ ) presents a unique steric and electronic challenge: it possesses a tertiary α -carbon with only a single acidic proton.

Consequently, classical base-catalyzed Knoevenagel conditions fail to yield dehydrated products. Instead, the reaction stalls at the reversible β -hydroxy dinitrile stage, suffering from retro-aldol degradation due to the inability to eliminate water[2]. To bypass this thermodynamic trap, modern protocols utilize transition-metal catalysis (e.g., Ruthenium) or specialized organocatalysis. These advanced methods drive the reaction forward via neutral C–H activation or asymmetric Michael addition pathways, allowing 2-methylmalononitrile to act as a highly efficient pronucleophile without the need for harsh Brønsted bases[3].

Mechanistic Insights: The Ruthenium C–H Activation Paradigm

Instead of relying on base-driven enolization, low-valent Ruthenium complexes, such as RuH2​(PPh3​)4​ , activate the α -C–H bond of 2-methylmalononitrile under strictly neutral conditions[3].

• Coordination: The nitrile nitrogen coordinates to the Ru center, simultaneously increasing the electron density on the metal and acidifying the adjacent α -C–H bond[3].

• Oxidative Addition: The Ru atom inserts into the α -C–H bond, forming a highly reactive α -cyanoalkylruthenium hydride intermediate[3].

• Electrophilic Trapping: This intermediate readily undergoes insertion by electrophiles (imines, aldehydes, or Michael acceptors)[3].

• Reductive Elimination: The functionalized product is released, and the active Ru catalyst is regenerated[3].

Ru-catalyzed C-H activation mechanism for 2-methylmalononitrile additions.

Experimental Workflows & Protocols

Step-by-step experimental workflow for the Ru-catalyzed condensation protocol.

Protocol A: Ru-Catalyzed Knoevenagel-Type Addition to Imines

Self-Validating Rationale: Because water is not eliminated (unlike classical Knoevenagel reactions), the system avoids hydrolytic catalyst poisoning. The use of an imine electrophile directly yields a stable β -amino dinitrile, preventing retro-aldol reversibility[3].

Materials:

• 2-Methylmalononitrile (1.2 mmol)

• Imine substrate (e.g., 4-methoxycarbonyl-N-(4-methylbenzylidene)aniline) (1.0 mmol)

• RuH2​(PPh3​)4​ catalyst (0.03 mmol, 3 mol%)

• Anhydrous THF (3.0 mL)

Step-by-Step Procedure:

• Preparation (Inert Atmosphere): Flame-dry a 10 mL Schlenk tube. Backfill with Argon (3 cycles). Causality: RuH2​(PPh3​)4​ is highly sensitive to oxidation; trace O2​ converts it to inactive Ru(IV) species.

• Catalyst Loading: Inside an inert-atmosphere glovebox, transfer 34.5 mg of RuH2​(PPh3​)4​ into the Schlenk tube.

• Reagent Addition: Inject 3.0 mL of anhydrous THF, followed by the imine (1.0 mmol) and 2-methylmalononitrile (1.2 mmol).

• Reaction Execution: Seal the tube and stir at 50 °C for 12 hours.

• In-Process Control (IPC) & Validation: Withdraw a 10 µL aliquot under Argon, dilute in CDCl3​ , and analyze via 1H -NMR. Validation Check: The disappearance of the imine C–H proton (~8.4 ppm) and the emergence of the product methine proton (~4.2 ppm) confirms forward progression. If conversion is <90%, spike with 1 mol% catalyst and stir for 4 additional hours.

• Workup: Cool to room temperature, concentrate under reduced pressure, and purify via silica gel flash chromatography (Hexanes/EtOAc 80:20) to yield the pure cyano amine (Expected yield: ~91%)[3].

Protocol B: Organocatalytic Asymmetric Michael Addition

Self-Validating Rationale: 2-Methylmalononitrile is an excellent pronucleophile for Michael additions. Using a chiral primary amine catalyst in a fluorinated solvent (Trifluoroethanol) ensures high enantioselectivity by stabilizing the transition state via a dense hydrogen-bonding network[2].

Materials:

• 2-Methylmalononitrile (0.45 mmol)

• α -Substituted vinyl ketone (0.15 mmol)

• Chiral primary amine catalyst (10 mol%)

• Trifluoromethanesulfonic acid (TfOH) co-catalyst (10 mol%)

• 2,2,2-Trifluoroethanol ( CF3​CH2​OH ) (0.3 mL)

Step-by-Step Procedure:

• Reaction Assembly: In a standard reaction vial, combine the chiral amine catalyst (0.015 mmol) and TfOH (0.015 mmol) in 0.3 mL of CF3​CH2​OH . Stir for 5 minutes to form the active catalytic salt[2].

• Substrate Addition: Add the vinyl ketone (0.15 mmol) followed by 2-methylmalononitrile (0.45 mmol)[2].

• Incubation: Stir the mixture at 50 °C for 48 hours. Causality: The fluorinated solvent enhances the electrophilicity of the transient iminium ion while providing a structured H-bond network that dictates facial selectivity[2].

• Validation Check: Monitor via HPLC or TLC. The formation of a UV-active spot with a lower Rf​ than the vinyl ketone indicates product formation.

• Isolation: Evaporate the solvent and purify via column chromatography to isolate the enantiopure adduct[2].

Quantitative Data & Substrate Scope

Table 1: Comparative Yields and Conditions for 2-Methylmalononitrile Additions

Electrophile Type	Catalyst System	Solvent	Temp (°C)	Time (h)	Yield (%)	ee (%)	Ref
Aryl Imine	RuH2​(PPh3​)4​ (3 mol%)	THF	50	12	91	N/A	[3]
α,β -Unsaturated Aldehyde	RuH2​(PPh3​)4​ (3 mol%)	THF	25	6	98	N/A	[3]
α -Substituted Vinyl Ketone	Chiral Amine / TfOH	CF3​CH2​OH	50	48	87	93	[2]
Aryl Boronic Acid (via Ni-cat)	Ni(cod)2​ / Ligand	Toluene	80	24	74	N/A	[4]

Note: The Ni-catalyzed entry reflects a tandem arylation approach utilizing 2-benzyl-2-methylmalononitrile derivatives, demonstrating the versatility of the geminal dinitrile motif in transition-metal cross-coupling[4].

Troubleshooting & Best Practices

• Issue: Low Yield in Ru-Catalyzed Reactions.

  • Cause: Catalyst poisoning by moisture or oxygen.

  • Solution: Rigorously dry THF over Na/benzophenone. Ensure 2-methylmalononitrile is distilled and stored over molecular sieves prior to use.

• Issue: Poor Enantioselectivity in Organocatalysis.

  • Cause: Background uncatalyzed racemic addition.

  • Solution: Lower the reaction temperature to 35 °C and verify the purity of the TfOH co-catalyst. Background reactions are suppressed in highly structured solvents like HFIP or Trifluoroethanol[2].

References

• Low-Valent Ruthenium and Iridium Hydride Complexes as Alternatives to Lewis Acid and Base Catalysts Source: Accounts of Chemical Research (2000), 33(4), 225-233. URL:[Link]

• Chiral Primary Amine Catalyzed Asymmetric Michael Addition of Malononitrile to α-Substituted Vinyl Ketone Source: Organic Letters (2014), 17(1), 100-103. URL:[Link]

• Nickel Catalyzed Selective Arylation of Geminal Dinitriles: Direct Access to α-Cyano Carbonyl Compounds Source: The Journal of Organic Chemistry (2024), 89(4), 2410-2422. URL:[Link]

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• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.acs.org [pubs.acs.org]

The Untapped Potential of α-Substitution: A Guide to 2-Methylmalononitrile in Multicomponent Organic Reactions

For researchers, scientists, and professionals in drug development, the quest for novel molecular scaffolds is relentless. Multicomponent reactions (MCRs) have emerged as a powerful strategy in this endeavor, offering an efficient, atom-economical, and diversity-oriented approach to complex molecules.[1] Among the myriad of building blocks utilized in MCRs, malononitrile stands out as a remarkably versatile reagent, prized for its role in the synthesis of a vast array of pharmaceutically important heterocycles.[2] However, the focus has predominantly remained on the parent C-H acidic compound. This guide ventures into the less-explored territory of its α-substituted analogue, 2-methylmalononitrile, providing a comprehensive analysis of its reactivity and potential applications in MCRs.

Part 1: The Established Paradigm: Malononitrile as a Cornerstone in Multicomponent Reactions

To appreciate the unique characteristics of 2-methylmalononitrile, one must first understand the foundational role of unsubstituted malononitrile. The exceptional reactivity of malononitrile stems from the high acidity of its methylene protons, flanked by two electron-withdrawing nitrile groups.[2] This C-H acidity is the linchpin for its participation in a multitude of MCRs, which typically commence with one of two key mechanistic pathways: Knoevenagel condensation or Michael addition.

The Workhorse Reactions: Knoevenagel Condensation and Michael Addition

The Knoevenagel condensation involves the reaction of malononitrile with an aldehyde or ketone in the presence of a base to form an α,β-unsaturated nitrile. This intermediate is a potent Michael acceptor, primed for subsequent nucleophilic attack, which drives the reaction cascade forward.

Alternatively, the carbanion generated from the deprotonation of malononitrile can act as a nucleophile in a Michael addition to an α,β-unsaturated system. These initial steps are often the gateway to the synthesis of a diverse range of heterocyclic systems.

Part 2: The Impact of α-Methylation: A Shift in Reactivity

The introduction of a methyl group at the α-position of malononitrile, yielding 2-methylmalononitrile, fundamentally alters its chemical behavior in the context of traditional MCRs. The absence of the acidic methylene protons means that it cannot participate in the aforementioned Knoevenagel condensation or act as a carbon nucleophile via deprotonation under standard basic conditions. This seemingly simple structural modification deactivates 2-methylmalononitrile from participating in the vast majority of well-established MCRs where malononitrile is a key reactant.

This deactivation, however, does not render 2-methylmalononitrile inert. Instead, it necessitates a paradigm shift in our approach, compelling us to explore alternative modes of reactivity centered on the nitrile functionalities themselves.

Beyond C-H Acidity: The Thorpe-Ziegler Reaction and Nitrile Cyclizations

While the α-protons are absent, the electrophilic character of the nitrile carbons in 2-methylmalononitrile remains. This opens the door to reactions where the nitrile group acts as an electrophile, a classic example being the Thorpe-Ziegler reaction.[3][4] This intramolecular cyclization of dinitriles under basic conditions to form cyclic α-cyano ketones is a powerful tool for ring formation.[5]

While the classic Thorpe-Ziegler reaction is intramolecular, the underlying principle of base-catalyzed nitrile condensation offers a potential avenue for the involvement of 2-methylmalononitrile in intermolecular MCRs. In a hypothetical scenario, a strong base could facilitate the addition of a nucleophile to one of the nitrile groups of 2-methylmalononitrile, generating a reactive intermediate that could then be trapped by a third component.

Part 3: Experimental Protocols: The Malononitrile Benchmark

Given the scarcity of documented MCRs specifically employing 2-methylmalononitrile, this section provides detailed, field-proven protocols for benchmark reactions using unsubstituted malononitrile. These protocols serve as a reference point and a foundation from which researchers can design experiments to explore the reactivity of 2-methylmalononitrile under similar or modified conditions.

Protocol 1: Three-Component Synthesis of 2-Amino-4H-pyran-3-carbonitriles

This protocol describes the synthesis of a polysubstituted 2-amino-4H-pyran, a privileged scaffold in medicinal chemistry.

Reactants:

• Malononitrile

• Aromatic aldehyde (e.g., benzaldehyde)

• A compound with an active methylene group (e.g., dimedone)

• Catalyst (e.g., piperidine)

• Solvent (e.g., ethanol)

Procedure:

• To a stirred solution of the aromatic aldehyde (1 mmol) and the active methylene compound (1 mmol) in ethanol (10 mL), add malononitrile (1 mmol) and a catalytic amount of piperidine (0.1 mmol).

• Stir the reaction mixture at room temperature for 2-4 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, the precipitated product is collected by filtration, washed with cold ethanol, and dried under vacuum.

• The crude product can be further purified by recrystallization from a suitable solvent if necessary.

Part 4: Data Presentation and Visualization

To facilitate a clear understanding of the mechanistic principles discussed, the following diagrams illustrate the key reaction pathways.

Mechanistic Diagrams

Caption: Generalized MCR pathway for malononitrile.

Caption: Mechanism of the Thorpe-Ziegler Reaction.

Part 5: Future Perspectives and Conclusion

The study of 2-methylmalononitrile in multicomponent reactions is an area ripe for exploration. While its α-methyl group precludes its participation in many classic MCRs, it also opens up new avenues of reactivity centered on its nitrile functionalities. Future research should focus on designing novel MCRs that exploit the electrophilicity of the nitrile carbons in 2-methylmalononitrile. This could involve the use of strong bases to promote nitrile additions, or the exploration of cycloaddition reactions.

References

• Representative examples of malononitrile multicomponent reactions and biologically active chromenopyridines. (2020). ResearchGate. Retrieved from [Link]

• Thorpe reaction. (2023). In Wikipedia. Retrieved from [Link]

• Thorpe-Ziegler Reaction. (2014, March 2). Chem-Station International Edition. Retrieved from [Link]

• Malononitrile as a Key Reagent in Multicomponent Reactions for the Synthesis of Pharmaceutically Important Pyridines. (n.d.). Bentham Science. Retrieved from [Link]

• Acid-Catalyzed Multicomponent Rearrangements via 2-((Quinoxalin-3(4 H)-on-2-yl)(aryl)methylene)malononitriles, Generated In Situ, for Divergent Synthesis of Pyrroles with Different Substitution Patterns. (2020). PubMed. Retrieved from [Link]

• Recent Developments on Five-Component Reactions. (2017). PMC. Retrieved from [Link]

• ソープ・チーグラー反応 Thorpe-Ziegler Reaction. (2012, December 19). Chem-Station (ケムステ). Retrieved from [Link]

• Synthesis of 2-(substituted-methylene)malononitriles. (n.d.). ResearchGate. Retrieved from [Link]

• Chemistry of malononitrile. (1968). Chemical Reviews. Retrieved from [Link]

• The three-component reaction of malononitrile 2, substitute... (n.d.). ResearchGate. Retrieved from [Link]

• MULTICOMPONENT REACTIONS IN ALKALOID-BASED DRUG DISCOVERY. (2012). PMC. Retrieved from [Link]

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• 1. MULTICOMPONENT REACTIONS IN ALKALOID-BASED DRUG DISCOVERY - PMC [pmc.ncbi.nlm.nih.gov]
• 2. eurekaselect.com [eurekaselect.com]
• 3. alfa-chemistry.com [alfa-chemistry.com]
• 4. Thorpe reaction - Wikipedia [en.wikipedia.org]
• 5. Thorpe-Ziegler Reaction | Chem-Station Int. Ed. [en.chem-station.com]

Application Notes and Protocols for the Alkylation of 2-Methylmalononitrile

An Application Guide to the Synthesis of α,α-Disubstituted Malononitriles

This guide provides a comprehensive overview of the synthetic strategies, mechanistic principles, and detailed experimental protocols for the alkylation of 2-methylmalononitrile. The creation of a quaternary carbon center through this reaction is a pivotal step in the synthesis of complex organic molecules, making mastery of this procedure essential for researchers in medicinal chemistry and materials science.

Core Concepts: Mechanism and Strategy

The alkylation of 2-methylmalononitrile is a classic carbon-carbon bond-forming reaction predicated on the acidity of the α-proton. The two electron-withdrawing nitrile groups significantly lower the pKa of the methine proton, facilitating its removal by a suitable base to form a resonance-stabilized carbanion (an enolate equivalent). This potent nucleophile then readily attacks an electrophilic alkylating agent, typically an alkyl halide, in a bimolecular nucleophilic substitution (SN2) reaction.[1]

The overall transformation is depicted below:

Caption: General mechanism for the alkylation of 2-methylmalononitrile.

Critical Reaction Parameters: A Deeper Dive

The success and selectivity of the alkylation hinge on the careful selection of four key parameters: the base, the solvent, the alkylating agent, and the reaction temperature.

Base Selection

The choice of base is critical as it governs the concentration of the reactive carbanion. The base must be strong enough to deprotonate 2-methylmalononitrile but should be selected to minimize side reactions, such as hydrolysis of the nitrile groups or reaction with the alkylating agent.

Base	Type	Typical Solvent	Key Considerations
Potassium Carbonate (K₂CO₃)	Weak, Heterogeneous	Acetonitrile, Acetone, DMF	Commonly used in Phase Transfer Catalysis (PTC). Safe and inexpensive, but may require higher temperatures or longer reaction times.[2][3]
Sodium Hydride (NaH)	Strong, Heterogeneous	THF, DMF	Highly effective for complete deprotonation. Requires strictly anhydrous conditions and an inert atmosphere (N₂ or Ar). Flammable solid.
Potassium tert-Butoxide (KOtBu)	Strong, Soluble	THF, t-BuOH	Very strong, soluble base providing rapid deprotonation. Can act as a nucleophile itself in some cases. Highly hygroscopic.[4][5]
DBU (1,8-Diazabicyclo[5.4.0]undec-7-ene)	Strong, Organic, Soluble	Benzene, Toluene, CH₂Cl₂	Non-nucleophilic strong base, excellent for achieving selective monoalkylation under mild conditions.[6]
Cesium Carbonate (Cs₂CO₃)	Strong, Heterogeneous	DMF, Acetonitrile	Highly effective, particularly for dialkylation of active methylene compounds, due to the "cesium effect" which enhances enolate reactivity.[7]

Solvent Effects

The solvent plays a multifaceted role: it must dissolve the reactants, but more importantly, it influences the reactivity of the nucleophile. Polar aprotic solvents like DMF, DMSO, and acetonitrile are generally preferred. They effectively solvate the counter-ion of the base (e.g., Na⁺, K⁺) without strongly solvating the carbanion, leaving it "naked" and highly nucleophilic. Protic solvents like ethanol or water should be avoided as they will protonate the carbanion, quenching the reaction.

Alkylating Agents

The structure of the alkylating agent (R-X) dictates the feasibility and rate of the SN2 reaction.

• Reactivity of Halide: The leaving group ability follows the trend I > Br > Cl >> F. Alkyl iodides are the most reactive but are also more expensive and less stable. Alkyl bromides often provide a good balance of reactivity and stability.

• Steric Hindrance: The reaction is fastest for methyl and primary alkyl halides. Secondary halides are slower, and tertiary halides are generally unreactive and may lead to elimination side reactions.

• Activated Systems: Allylic and benzylic halides are highly reactive due to the stabilization of the SN2 transition state.[4]

Phase Transfer Catalysis (PTC): An Efficient Alternative

Phase Transfer Catalysis is a powerful technique that avoids the need for strong, hazardous bases and strictly anhydrous solvents.[8] In this method, a catalyst, typically a quaternary ammonium salt like tetrabutylammonium bromide (TBAB), transports the malononitrile anion from a solid or aqueous phase (containing a mild base like K₂CO₃) into the bulk organic phase where the alkylating agent resides.[5][9] This method is often highly selective, cost-effective, and environmentally friendlier.[4][9]

Caption: Catalytic cycle of Phase Transfer Catalysis (PTC) for alkylation.

Experimental Protocols

Safety First: 2-Methylmalononitrile is highly toxic if inhaled, ingested, or absorbed through the skin.[10][11] Alkylating agents are often toxic, corrosive, and lachrymatory. Strong bases like NaH and KOtBu are corrosive and can react violently with water. Always work in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including safety goggles, a lab coat, and chemically resistant gloves.[12]

Protocol 1: Classical Alkylation with Sodium Hydride in DMF

This protocol is suitable for a wide range of primary and secondary alkyl halides and typically gives high yields. It requires anhydrous and inert conditions.

Materials and Reagents:

• 2-Methylmalononitrile

• Sodium hydride (NaH), 60% dispersion in mineral oil

• Anhydrous N,N-Dimethylformamide (DMF)

• Alkyl halide (e.g., Benzyl bromide)

• Diethyl ether

• Saturated aqueous ammonium chloride (NH₄Cl)

• Saturated aqueous sodium chloride (brine)

• Anhydrous magnesium sulfate (MgSO₄)

• Round-bottom flask, magnetic stirrer, nitrogen/argon inlet, dropping funnel, ice bath

Procedure:

• Setup: Assemble a dry, three-necked round-bottom flask equipped with a magnetic stir bar, a nitrogen inlet, a rubber septum, and a thermometer. Flame-dry the glassware under vacuum and cool under a stream of dry nitrogen.

• Reagent Addition: To the flask, add sodium hydride (1.1 eq., 60% dispersion). Wash the NaH dispersion three times with dry hexanes via cannula to remove the mineral oil, then carefully place the flask under a positive pressure of nitrogen.

• Solvent and Substrate: Add anhydrous DMF (approx. 0.2 M concentration relative to the substrate) via syringe. Cool the resulting suspension to 0 °C using an ice bath.

• Deprotonation: Dissolve 2-methylmalononitrile (1.0 eq.) in a minimal amount of anhydrous DMF and add it dropwise to the stirred NaH suspension at 0 °C. Stir the mixture at this temperature for 30-60 minutes. Cessation of hydrogen gas evolution indicates the completion of carbanion formation.

• Alkylation: Add the alkyl halide (1.05 eq.) dropwise to the reaction mixture at 0 °C. After the addition is complete, remove the ice bath and allow the reaction to warm to room temperature. Stir for 2-12 hours, monitoring the reaction progress by TLC or GC-MS.

• Work-up: Upon completion, cool the reaction mixture back to 0 °C and cautiously quench by the slow, dropwise addition of saturated aqueous NH₄Cl solution.

• Extraction: Transfer the mixture to a separatory funnel and dilute with diethyl ether and water. Separate the layers. Wash the organic layer sequentially with water (2x) and brine (1x).

• Purification: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the solvent under reduced pressure. The crude product can be purified by flash column chromatography on silica gel or by distillation.

Protocol 2: Alkylation via Phase Transfer Catalysis (PTC)

This protocol is experimentally simpler, avoids pyrophoric bases, and is ideal for reactive alkylating agents like allylic and benzylic halides.[5][9]

Materials and Reagents:

• 2-Methylmalononitrile

• Potassium carbonate (K₂CO₃), finely powdered

• Tetrabutylammonium bromide (TBAB)

• Alkyl halide (e.g., Allyl bromide)

• Toluene or Dichloromethane (CH₂Cl₂)

• Water

• Saturated aqueous sodium chloride (brine)

• Anhydrous sodium sulfate (Na₂SO₄)

• Round-bottom flask, magnetic stirrer, reflux condenser

Procedure:

• Setup: To a round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 2-methylmalononitrile (1.0 eq.), finely powdered potassium carbonate (2.0-3.0 eq.), and tetrabutylammonium bromide (0.1 eq.).

• Solvent and Alkylating Agent: Add the chosen organic solvent (e.g., Toluene, approx. 0.5 M) followed by the alkyl halide (1.1 eq.).

• Reaction: Stir the heterogeneous mixture vigorously at room temperature or heat to 40-60 °C. The reaction progress can be monitored by TLC or GC-MS. Reactions are typically complete within 3-24 hours.

• Work-up: After the reaction is complete, cool the mixture to room temperature and filter to remove the inorganic salts (K₂CO₃ and KBr). Wash the solid residue with a small amount of the reaction solvent.

• Extraction: Combine the filtrate and washes. If needed, wash the organic solution with water and brine to remove any remaining TBAB and inorganic impurities.

• Purification: Dry the organic layer over anhydrous Na₂SO₄, filter, and remove the solvent in vacuo. Purify the resulting crude product by column chromatography or distillation to yield the desired α,α-disubstituted malononitrile.

Troubleshooting Guide

Problem	Potential Cause(s)	Suggested Solution(s)
No or Low Conversion	1. Inactive base (e.g., NaH exposed to air).2. Insufficient reaction time or temperature.3. Unreactive alkylating agent (e.g., alkyl chloride).4. Wet solvent/reagents (for Protocol 1).	1. Use fresh, high-quality base.2. Increase reaction time/temperature; monitor by TLC.3. Switch to the corresponding alkyl bromide or iodide.4. Ensure all glassware is flame-dried and solvents are anhydrous.
Formation of Side Products	1. O-alkylation (unlikely with malononitrile but possible with β-ketoesters).2. Elimination (with secondary/tertiary halides).3. Base-mediated hydrolysis of nitrile groups.	1. Use less dissociating conditions (e.g., nonpolar solvent).2. Use a less hindered base or a more reactive primary halide.3. Use a non-hydroxide base (K₂CO₃, NaH) and avoid water.
Difficult Purification	1. Contamination with mineral oil (from NaH).2. Persistent TBAB in the product (PTC method).	1. Wash NaH with dry hexanes before use.2. Perform multiple aqueous washes during work-up or use a silica plug to filter the crude product.

References

• Díez-Barra, E., de la Hoz, A., Moreno, A., & Sánchez-Verdú, P. (1991). Phase transfer catalysis without solvent: selective mono- or di-alkylation of malononitrile. Journal of the Chemical Society, Perkin Transactions 1, (10), 2589-2594. [Link]

• Díez-Barra, E., de la Hoz, A., Moreno, A., & Sánchez-Verdú, P. (1991). Phase Transfer Catalysis Without Solvent. Selective Mono or Dialkylation of Malononitrile. ResearchGate. [Link]

• ResearchGate. (n.d.). Synthesis of unsymmetrical dialkylmalononitriles [Table]. ResearchGate. [Link]

• ResearchGate. (n.d.). Synthesis of monoalkylmalononitriles [Table]. ResearchGate. [Link]

• ResearchGate. (n.d.). Alkylation of active methylene compounds [Table]. ResearchGate. [Link]

• Zhang, X., et al. (2022). Molecular diversity of the base-promoted reaction of phenacylmalononitriles with dialkyl but-2-ynedioates. Beilstein Journal of Organic Chemistry, 18, 988-996. [Link]

• Onodera, G., et al. (2007). Alkylation of active methylene compounds with alcohols catalyzed by an iridium complex. Chemical Communications, (42), 4381-4383. [Link]

• Ono, N., et al. (1976). Alkylation and Acylation of Active Methylene Compounds Using 1,8-Diazabicyclo[5.4.0]undec-7-ene as a Base. Bulletin of the Chemical Society of Japan, 49(4), 1091-1095. [Link]

• Sharma, S. (2014). Phase-Transfer Catalysis in Organic Syntheses. CRDEEP Journals. [Link]

• Park, H., et al. (2013). Enantioselective phase-transfer catalytic α-alkylation of 2-methylbenzyl tert-butyl malonates. Tetrahedron Letters, 54(26), 3460-3463. [Link]

• Keglevich, G., et al. (2015). Solid-Liquid Phase C-Alkylation of Active Methylene Containing Compounds under Microwave Conditions. Molecules, 20(4), 7163-7176. [Link]

• Reddy, B. V. S., et al. (2014). Facile Alkylation on Active Methylene Site of Carbonyl Compounds with Benzylic Alcohols. International Journal of Advanced Biotechnology and Research, 5(2), 194-198. [Link]

• Freeman, F. (1981). Chemistry of malononitrile. Chemical Reviews, 80(4), 329-350. [Link]

• New Jersey Department of Health. (n.d.). HAZARD SUMMARY: Malononitrile. NJ.gov. [Link]

• ResearchGate. (n.d.). Alkylidene Malononitriles Scope [Diagram]. ResearchGate. [Link]

Sources

• 1. bipublication.com [bipublication.com]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. academic.oup.com [academic.oup.com]
• 7. researchgate.net [researchgate.net]
• 8. crdeepjournal.org [crdeepjournal.org]
• 9. Phase transfer catalysis without solvent: selective mono- or di-alkylation of malononitrile - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) [pubs.rsc.org]
• 10. sds.chemtel.net [sds.chemtel.net]
• 11. nj.gov [nj.gov]
• 12. tcichemicals.com [tcichemicals.com]

Application Note: Preparation of Pyrimidines from 2-Methylmalononitrile

Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Content Focus: Mechanistic Causality, Self-Validating Protocols, and Cyclocondensation Workflows

Introduction & Mechanistic Overview

Pyrimidines are privileged scaffolds in medicinal chemistry, forming the core of numerous kinase inhibitors, anti-cancer agents, and antimicrobial drugs (e.g., trimethoprim analogues). The synthesis of highly functionalized pyrimidines frequently relies on the robust cyclocondensation of dinitriles with amidines, guanidines, or thioureas.

2-Methylmalononitrile (methylmalononitrile) is a highly versatile, electrophilic C3-synthon. Because of the strongly electron-withdrawing nature of the two cyano groups, the central carbon is mildly acidic, and the nitrile carbons are highly susceptible to nucleophilic attack[1]. When reacted with binucleophiles such as formamidine, guanidine, or thiourea, 2-methylmalononitrile undergoes a tandem nucleophilic addition-cyclization sequence to yield 5-methylpyrimidine derivatives[2].

Causality in Experimental Design

• Free-Basing the Binucleophile: Amidines and guanidines are hygroscopic and unstable as free bases; they are commercially supplied as stable salts (e.g., formamidine acetate, guanidine hydrochloride). A strong alkoxide base (such as sodium methoxide or sodium ethoxide) must be used to neutralize the salt in situ, liberating the highly nucleophilic free base[3].

• Stoichiometric Excess of Base: Typically, 1.2 to 1.5 equivalents of alkoxide are used. One equivalent is consumed to neutralize the amidine salt, while the excess acts as a catalyst to facilitate the tautomerization of the cyclic di-imine intermediate into the thermodynamically stable aromatic pyrimidine ring.

• Anhydrous Solvents: The reactions must be conducted in strictly anhydrous alcoholic solvents (MeOH or EtOH). The presence of water under strongly basic conditions at reflux temperatures will cause premature hydrolysis of the nitrile groups into amides or carboxylic acids, drastically reducing the yield of the desired heterocycle.

Reaction Pathways & Visualization

The structural diversity of the resulting pyrimidine is dictated entirely by the choice of the binucleophile. The flowchart below illustrates the divergent synthetic pathways from a single starting material.

Figure 1: Divergent cyclocondensation pathways of 2-methylmalononitrile to substituted pyrimidines.

Quantitative Data Summary

The following table summarizes the optimized reaction parameters and characteristic analytical markers for the three primary pyrimidine derivatives synthesized from 2-methylmalononitrile.

Target Pyrimidine	Binucleophile Reagent	Base / Solvent	Temp / Time	Expected Yield	Characteristic Analytical Marker (¹H NMR)
4,6-Diamino-5-methylpyrimidine	Formamidine Acetate	NaOMe / Anhydrous MeOH	65 °C (Reflux) / 6 h	75–80%	Pyrimidine C2-H sharp singlet (~7.9 ppm)
2,4,6-Triamino-5-methylpyrimidine	Guanidine Hydrochloride	NaOMe / Anhydrous MeOH	65 °C (Reflux) / 5 h	80–85%	Absence of C2-H; broad NH₂ peaks (~6.0 ppm)
4,6-Diamino-5-methylpyrimidine-2-thiol	Thiourea	NaOEt / Anhydrous EtOH	78 °C (Reflux) / 8 h	65–70%	SH proton shift (~12.0 ppm, broad)

Detailed Experimental Protocols

The following protocols are designed as self-validating systems. In-Process Quality Control (IPC) steps are embedded to ensure reaction fidelity before proceeding to the next step.

Protocol A: Synthesis of 4,6-Diamino-5-methylpyrimidine

This protocol utilizes formamidine acetate to construct a pyrimidine lacking a C2-substituent[3].

Step-by-Step Methodology:

• Base Preparation: Under an inert nitrogen atmosphere, charge a dry 250 mL round-bottom flask with anhydrous methanol (50 mL). Slowly add sodium methoxide (NaOMe, 1.50 eq, 81 mmol). Stir until completely dissolved.

• Amidine Liberation: Add formamidine acetate (1.20 eq, 64.8 mmol) in one portion. Stir the suspension at room temperature for 30 minutes.

  • IPC Check: The solution should turn milky white due to the precipitation of sodium acetate. A drop of the mixture on wet pH paper should indicate a pH > 10, confirming the liberation of free formamidine.

• Dinitrile Addition: Dissolve 2-methylmalononitrile (1.00 eq, 54 mmol) in anhydrous methanol (10 mL) and add it dropwise to the reaction mixture over 15 minutes to prevent exothermic spiking.

• Cyclocondensation: Equip the flask with a reflux condenser and heat the mixture to 65 °C for 6 hours.

  • IPC Check: Monitor via TLC (Silica gel, DCM:MeOH 9:1). The starting dinitrile (stains with KMnO₄) should be completely consumed, replaced by a highly UV-active baseline spot.

• Workup & Isolation: Cool the reaction to room temperature and concentrate the solvent in vacuo to a third of its volume. Pour the slurry into ice-cold distilled water (100 mL). The product will precipitate as a solid.

• Purification: Filter the precipitate under vacuum, wash sequentially with cold water (2 x 20 mL) and cold diethyl ether (20 mL), and dry under high vacuum at 50 °C overnight.

Protocol B: Synthesis of 2,4,6-Triamino-5-methylpyrimidine

Guanidine is a superior nucleophile compared to formamidine, generally resulting in faster reaction times and higher yields[2].

Step-by-Step Methodology:

• Base Preparation: In a dry flask under nitrogen, dissolve NaOMe (1.50 eq, 81 mmol) in anhydrous methanol (50 mL).

• Guanidine Liberation: Add guanidine hydrochloride (1.20 eq, 64.8 mmol). Stir at room temperature for 30 minutes.

  • IPC Check: Sodium chloride will precipitate as a fine white powder. Ensure the mixture is highly basic (pH > 10).

• Dinitrile Addition: Add 2-methylmalononitrile (1.00 eq, 54 mmol) dropwise over 10 minutes.

• Cyclocondensation: Reflux the mixture at 65 °C for 5 hours.

• Workup & Isolation: Cool to room temperature. Unlike Protocol A, the high polarity of the triamino product makes it highly water-soluble. Do not pour into water. Instead, filter the reaction mixture through a Celite pad to remove the NaCl byproduct.

• Purification: Concentrate the methanolic filtrate to dryness. Recrystallize the crude residue from a minimal amount of hot ethanol to yield the pure 2,4,6-triamino-5-methylpyrimidine.

Protocol C: Synthesis of 4,6-Diamino-5-methylpyrimidine-2-thiol

Thiourea requires a slightly higher reaction temperature to drive the cyclization effectively, necessitating the use of ethanol over methanol[4].

Step-by-Step Methodology:

• Base Preparation: Dissolve sodium ethoxide (NaOEt, 1.20 eq, 64.8 mmol) in anhydrous ethanol (60 mL) under nitrogen.

• Thiourea Addition: Add thiourea (1.10 eq, 59.4 mmol). Stir for 20 minutes at room temperature.

• Dinitrile Addition: Add 2-methylmalononitrile (1.00 eq, 54 mmol) in one portion.

• Cyclocondensation: Reflux the mixture at 78 °C for 8 hours.

  • IPC Check: The reaction mixture will progressively darken to a deep yellow/orange. TLC (DCM:MeOH 8:2) should confirm the consumption of the dinitrile.

• Workup & Isolation: Cool the reaction to 0 °C in an ice bath. The product is present as a sodium thiolate salt. To isolate the free thiol, slowly add dilute aqueous acetic acid (10% v/v) until the pH reaches 5-6.

  • Causality: Acidification protonates the thiolate, drastically reducing its solubility and forcing the precipitation of the target compound.

• Purification: Filter the precipitated solid, wash thoroughly with water to remove sodium acetate salts, and dry under vacuum.

References

[1] Benchchem. 2-(4-Chloro-3-methylphenyl)malononitrile. Retrieved March 24, 2026, from

[2] ResearchGate. e-EROS Encyclopedia of Reagents for Organic Synthesis. Retrieved March 24, 2026, from

[3] BLDpharm. 162706-06-1 | 4,6-Diamino-5-methylpyrimidine-2-thiol. Retrieved March 24, 2026, from

[4] Thieme-Connect. Product Subclass 3: 1,3,5-Triazines and Phosphorus Analogues. Retrieved March 24, 2026, from

Sources

• 1. Thieme E-Books & E-Journals [thieme-connect.de]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. 162706-06-1|4,6-Diamino-5-methylpyrimidine-2-thiol|BLD Pharm [bldpharm.com]

Application Note: Advanced Catalytic Systems for 2-Methylmalononitrile Cross-Coupling

Target Audience: Researchers, Process Chemists, and Drug Development Professionals Focus: Mechanistic causality, validated protocols, and transition-metal system selection for quaternary carbon and α-cyano carbonyl synthesis.

The Dual Reactivity of 2-Methylmalononitrile in Cross-Coupling

2-Methylmalononitrile is a highly versatile building block in organic synthesis, primarily utilized in the pharmaceutical and agricultural chemical sectors for assembling sterically congested quaternary carbon centers and complex α-cyano carbonyls. Traditionally viewed solely as a nucleophile, modern transition-metal catalysis has unlocked its dual nature.

As a Senior Application Scientist, I approach 2-methylmalononitrile cross-coupling by first defining the desired mechanistic pathway. The molecule can act in two distinct modes depending on the catalytic system:

• As a Nucleophile (Palladium Catalysis): The acidic α-proton (pKa ~11) is deprotonated by a base (e.g., NaH or K₂CO₃), generating a malononitrile anion that undergoes transmetalation with an aryl-Pd(II) halide complex[1].

• As an Electrophilic Cyanating Agent (Nickel Catalysis): In reductive coupling environments, 2-methylmalononitrile derivatives act as bench-stable, carbon-bound electrophilic cyanide sources. This pathway avoids the use of highly toxic, free cyanide salts (like KCN or NaCN) and relies on a reductant to turn over the Ni catalyst[2].

Understanding this dichotomy is critical. A mismatch between the chosen metal-ligand complex and the intended electronic role of the malononitrile will result in rapid catalyst poisoning or complete reaction failure.

Mechanistic Causality & Catalyst Poisoning

A pervasive point of failure in cyanation and malononitrile cross-coupling is catalyst deactivation. Why do these reactions suddenly stall?

In Palladium-catalyzed systems, trace moisture leads to the hydrolysis of the cyano group, generating trace amounts of HCN. This free cyanide is a potent σ-donor and π-acceptor that aggressively binds to the active Pd(0) center. As documented in mechanistic studies, this leads to the formation of thermodynamically inert, off-cycle complexes such as [(CN)4​Pd]2− or [(CN)3​PdH]2− .

To prevent this, strict anhydrous conditions and the use of sterically bulky ligands (such as N-heterocyclic carbenes or bulky triarylphosphines) are non-negotiable. Bulky ligands accelerate the reductive elimination step, pushing the product off the metal center before off-target cyanide coordination can trap the catalyst.

Pd-catalyzed cross-coupling cycle of 2-methylmalononitrile highlighting the poisoning pathway.

Comparative Data of Catalytic Systems

To streamline your process development, the following table synthesizes the quantitative performance of various field-proven catalytic systems for 2-methylmalononitrile coupling.

Catalytic System	Ligand Architecture	Role of 2-Methylmalononitrile	Substrate Scope	Typical Yields	Key Advantage
Pd₂(dba)₃ / NHC	1,3-bis(2,4,6-triethylphenyl)imidazolium chloride	Nucleophile	Aryl Chlorides & Bromides	70–95%	Exceptional turnover for unactivated aryl chlorides .
PdCl₂ / PPh₃	Triphenylphosphine (in situ)	Nucleophile	Aryl Bromides	67–90%	Highly cost-effective; utilizes recoverable pyridine solvent.
NiCl₂(dppe) / Zn	1,2-Bis(diphenylphosphino)ethane	Electrophilic CN Source	Aryl Boronic Acids / Halides	60–91%	Completely avoids toxic cyanide salts; accesses α-cyano carbonyls .

Self-Validating Experimental Protocols

The following protocols are designed as self-validating systems. By incorporating in-process visual cues and analytical checkpoints, the operator can confirm the integrity of the reaction at each phase, rather than waiting for final isolation to discover a failure.

Protocol A: Palladium-Catalyzed Nucleophilic α-Arylation

Objective: Coupling of 2-methylmalononitrile with aryl bromides to form quaternary aryl-malononitriles.

Rationale: We utilize Sodium Hydride (NaH) as the base. Because the pKa of 2-methylmalononitrile is ~11, NaH ensures irreversible, quantitative deprotonation, preventing the unreacted malononitrile from competing for the Pd coordination sphere.

Step-by-Step Methodology:

• Preparation (Glovebox/Schlenk Line): Flame-dry a 25 mL Schlenk tube. Under an argon atmosphere, charge the tube with Pd₂(dba)₃ (1.5 mol%), the bulky imidazolium chloride ligand (3.0 mol%), and the aryl bromide (1.0 mmol).

• Anion Generation (Parallel Step): In a separate dry vial, dissolve 2-methylmalononitrile (1.2 mmol) in anhydrous THF (3 mL). Slowly add NaH (1.3 mmol, 60% dispersion in mineral oil) at 0 °C.

  • Self-Validation Checkpoint 1: Vigorous bubbling (H₂ gas evolution) must be observed. The solution will turn slightly yellow. Wait until bubbling ceases (approx. 15 mins) to ensure complete anion formation.

• Cross-Coupling: Transfer the malononitrile anion solution dropwise to the Schlenk tube containing the catalyst and aryl halide.

• Heating: Seal the tube and heat to 80 °C for 12 hours.

  • Self-Validation Checkpoint 2: The reaction mixture should transition from a dark red/purple (active Pd(0)/dba complex) to a homogeneous amber/brown solution. If the solution turns completely black with a metallic mirror on the glass, bulk Pd black has precipitated, indicating catalyst death (likely due to oxygen ingress or moisture).

• Quench & Extraction: Cool to room temperature. Quench carefully with saturated aqueous NH₄Cl (5 mL). Extract with Ethyl Acetate (3 × 10 mL).

• Purification: Dry the combined organic layers over anhydrous MgSO₄, concentrate under reduced pressure, and purify via silica gel column chromatography (Hexanes/EtOAc gradient).

Protocol B: Nickel-Catalyzed Reductive Arylation

Objective: Utilizing 2-methylmalononitrile derivatives as electrophilic cyanating agents to access α-cyano carbonyl compounds.

Rationale: Here, Ni(II) is reduced to the active Ni(0) species by elemental Zinc. The 2-methylmalononitrile derivative undergoes oxidative addition at the C-CN bond. Dioxane is selected as the solvent because it stabilizes the radical intermediates often present in Ni-catalyzed reductive couplings.

Step-by-Step Methodology:

• Reagent Assembly: In a nitrogen-filled glovebox, add NiCl₂(dppe) (10 mol%), phenylboronic acid (2.0 equiv), elemental Zinc dust (2.0 equiv, freshly activated), and the 2-methylmalononitrile derivative (1.0 mmol) to a reaction vial.

• Solvent Addition: Add anhydrous Dioxane (4 mL).

• Reaction Execution: Cap the vial securely, remove it from the glovebox, and stir vigorously at 80 °C for 24 hours.

  • Self-Validation Checkpoint 1: The activated Zinc dust must remain suspended via vigorous stirring. The solution typically exhibits a deep green or blue-green hue characteristic of the Ni(II)/Ni(0) catalytic cycle in the presence of dppe.

• Monitoring: At 12 hours, take a 50 µL aliquot, dilute with EtOAc, filter through a short Celite plug, and analyze via GC-MS.

  • Self-Validation Checkpoint 2: GC-MS should show >50% consumption of the starting malononitrile. If unreacted starting material remains with no product peak, verify the activation state of the Zinc dust, as oxidized Zinc fails to reduce the Ni precatalyst.

• Workup: Filter the crude mixture through a pad of Celite to remove unreacted Zinc and insoluble inorganic salts. Wash the pad with EtOAc (20 mL).

• Isolation: Concentrate the filtrate and purify via flash chromatography to isolate the α-cyano carbonyl product.

Standard experimental workflow for air-sensitive 2-methylmalononitrile cross-coupling.

References

• Gao, C., Tao, X., Qian, Y., & Huang, J. (2003). A highly efficient catalytic system for cross-coupling of aryl chlorides and bromides with malononitrile anion by palladium carbene complexes. Chemical Communications, (12), 1444-1445. URL:[Link]

• ACS Publications. (2024). Nickel Catalyzed Selective Arylation of Geminal Dinitriles: Direct Access to α-Cyano Carbonyl Compounds. The Journal of Organic Chemistry. URL:[Link]

• ResearchGate / Chemistry - A European Journal. (2020). Mechanisms of Catalyst Poisoning in Palladium-Catalyzed Cyanation of Haloarenes. Remarkably Facile C−N Bond Activation in the [(Ph3P)4Pd]/[Bu4N]+CN− System. URL:[Link]

Sources

• 1. Cas 3696-36-4,2-METHYLMALONONITRILE | lookchem [lookchem.com]
• 2. pubs.acs.org [pubs.acs.org]

Technical Notes & Optimization

Technical Support Center: 2-Methylmalononitrile Handling &amp; Purification

Welcome to the advanced troubleshooting and methodology center for 2-methylmalononitrile (CAS 3696-36-4). This guide is engineered for researchers, analytical chemists, and drug development professionals requiring high-purity isolation of this reactive intermediate.

Physical Data & Quantitative Specifications

Understanding the physicochemical boundaries of 2-methylmalononitrile is the first step in designing a successful purification workflow.

Property	Value	Causality / Impact on Experimental Design
CAS Number	3696-36-4	Unique identifier for sourcing and safety data tracking[1].
Melting Point	36–37 °C	The product is a low-melting solid[1]. Ambient laboratory temperatures or minor impurities will cause it to melt into an oil, necessitating temperature-controlled handling.
Boiling Point	90–100 °C (at 15 Torr)	High boiling point at atmospheric pressure leads to thermal degradation. Vacuum distillation is mandatory[1].
Ideal Solvents	Benzene, Ligroine	Non-polar solvents provide the steep solubility curve necessary for efficient low-temperature crystallization[1].

Core Purification Workflows

To achieve >99% purity, a two-stage approach is required: vacuum distillation followed by solvent-assisted crystallization.

Protocol A: High-Vacuum Distillation (Primary Purification)

Self-Validation Check: The distillate should run clear and colorless. A yellow or orange tint indicates co-distillation of impurities, base-catalyzed degradation, or loss of vacuum.

• Preparation: Transfer crude 2-methylmalononitrile to a dry, acid-washed distillation flask equipped with a short-path distillation head.

  • Causality: Acid-washing removes trace basic residues (e.g., alkali metal carbonates from synthesis) that catalyze the violent polymerization of malononitriles[2].

• Evacuation: Apply a high vacuum (target 15 Torr) before applying any heat.

  • Causality: Malononitrile derivatives can violently decompose, spontaneously boil, and emit toxic fumes if heated at atmospheric pressure[2].

• Fractionation: Gradually heat the oil bath. Discard the initial forerun (containing residual solvents and moisture). Collect the main fraction boiling strictly at 90–100 °C under 15 Torr[1].

• Storage: Backfill the system with inert gas (Argon/N₂) and seal the receiving flask.

Protocol B: Low-Temperature Solvent Crystallization (Polishing)

Self-Validation Check: The formation of sharp, white, needle-like crystals that melt sharply at exactly 36–37 °C confirms successful lattice formation and high purity.

• Dissolution: Dissolve the distilled 2-methylmalononitrile in a minimal volume of ligroine (petroleum ether) or benzene, gently warming the mixture to 40 °C.

  • Causality: Heating slightly above the compound's melting point (36–37 °C) ensures complete dissolution without inducing thermal stress[1].

• Thermal Cycling: Remove the heat source and allow the flask to cool slowly to room temperature (approx. 20 °C) over 2 hours.

  • Causality: Slow cooling allows the molecules to arrange into a highly ordered crystalline lattice, effectively excluding stereochemical or structural impurities.

• Nucleation: Transfer the flask to an ice bath (0–5 °C). If the product begins to "oil out" (form a separate liquid phase instead of crystals), vigorously scratch the inner wall of the flask with a glass stirring rod.

  • Causality: Mechanical friction creates microscopic glass particulates and localized high-energy zones that act as nucleation sites, overcoming the kinetic barrier to crystallization.

• Isolation: Rapidly filter the resulting white crystals using a pre-cooled Büchner funnel.

  • Causality: Using ambient-temperature glassware may cause the low-melting crystals to liquefy during filtration.

• Drying: Dry the crystals under high vacuum at room temperature (strictly below 30 °C) to remove residual solvent without melting the product.

Process Visualization

Caption: Logical workflow for the purification and crystallization of 2-methylmalononitrile.

Troubleshooting & FAQs

Q: Why does my purified product remain a viscous oil at room temperature instead of crystallizing? A: 2-Methylmalononitrile has a low melting point of 36–37 °C[1]. According to Raoult's Law and freezing-point depression principles, even trace amounts of impurities (such as unreacted malononitrile, water, or alkylation byproducts) will depress the melting point well below room temperature, keeping it in a liquid state. Ensure you have performed a rigorous vacuum distillation to remove these impurities before attempting crystallization.

Q: During distillation, the mixture darkened rapidly, and the pressure spiked. What went wrong? A: This is a critical safety hazard. Malononitrile derivatives are highly susceptible to base-catalyzed polymerization and violent thermal decomposition at elevated temperatures. Historical records indicate that distilling such compounds at normal pressure causes the liquid to darken, boil spontaneously, and spurt toxic fumes[2]. Always ensure your system is under high vacuum (<15 Torr) to lower the boiling point to the 90–100 °C range[1], and verify that your glassware is completely free of basic residues.

Q: What is the best way to handle the isolated crystals to prevent degradation? A: Because the melting point is dangerously close to human body temperature, handling the vial with bare hands or storing it on a warm laboratory bench can cause the crystals to melt back into an oil. Store the purified, sealed product in a refrigerator or freezer (2–8 °C or -20 °C) under an inert atmosphere to preserve its crystalline state and prevent moisture absorption.

Q: What are the primary safety concerns when handling this compound? A: Like many aliphatic nitriles, 2-methylmalononitrile can be metabolized in the body to release cyanide. It is a severe irritant and is toxic via ingestion, inhalation, and skin absorption[1]. All distillation and crystallization procedures must be performed in a certified fume hood using appropriate PPE, including heavy-duty nitrile gloves and safety goggles.

References

• Google Patents. "US2809986A - Method for the purification of malononitrile".

Sources

• 1. 2-METHYLMALONONITRILE | 3696-36-4 [amp.chemicalbook.com]
• 2. US2809986A - Method for the purification of malononitrile - Google Patents [patents.google.com]

Technical Support Center: 2-Methylmalononitrile Condensation Workflows

Welcome to the Technical Support Center for active methylene condensation workflows. 2-Methylmalononitrile (MMN) is a highly versatile reagent in drug development and organic synthesis. However, because its α-proton is less acidic (pKa ~12.4 in DMSO) than that of unsubstituted malononitrile (pKa ~11.1) [1][1], researchers frequently encounter reactivity bottlenecks. This reduced acidity means that harsher conditions are often mistakenly applied, leading to a cascade of side reactions.

This guide provides field-proven troubleshooting strategies, self-validating protocols, and mechanistic insights to help you optimize your Knoevenagel condensations and transition-metal-catalyzed cyanations.

Mechanistic Overview of Side Reactions

Before troubleshooting, it is critical to understand the causality behind reaction failures. The condensation of MMN with a carbonyl partner is a delicate thermodynamic balance. If the activation energy for the target dehydration is not properly managed by the catalyst, competing pathways will dominate.

Mechanistic divergence in 2-methylmalononitrile condensation and major side reactions.

Troubleshooting Guide & FAQs

Q1: Why am I seeing significant aldehyde self-condensation instead of the target Knoevenagel product? A1: Causality: Using a strong base (e.g., NaOH, KOH) to force the deprotonation of the less acidic MMN inadvertently triggers the enolization of the aldehyde partner. This induces rapid self-condensation of the aldehyde or ketone [2][2]. Solution: Transition to a weak base/acid cooperative system (e.g., Piperidine/Glacial Acetic Acid) or utilize Brønsted-acidic ionic liquids that activate the carbonyl electrophile without requiring harsh basicity [3][3].

Q2: My transition-metal catalyzed cyanation/condensation is stalling completely. What causes this catalyst deactivation? A2: Causality: Moisture in your reaction mixture induces facile CN⁻ hydrolysis to HCN. This species is highly reactive toward Pd(0) and Ru(0) centers. The reaction of [(Ph3P)4Pd] with HCN gives rise to remarkably stable, inactive hydrides like [(CN)3PdH]2-, terminating the catalytic cycle [4][4]. Solution: Maintain strictly anhydrous conditions using Schlenk line techniques, or switch to metal-free Phase Transfer Catalysis (PTC) using Tetrabutylammonium bromide (TBAB) in solvent-free environments [5][5].

Q3: I am observing primary amide byproducts in my final mixture. How do I prevent nitrile hydrolysis? A3: Causality: The cyano groups of MMN are highly susceptible to hydration. In the presence of water and metal catalysts (like Ruthenium) or aqueous bases, intermolecular nucleophilic attack of water generates an iminol that tautomerizes into a primary amide [6][6]. Solution: Utilize a Dean-Stark apparatus with toluene to continuously azeotrope water out of the system, or adopt a mechanochemical (ball-milling) approach where the absence of bulk solvent inherently prevents hydration [7][7].

Troubleshooting logic tree for mitigating side reactions in condensation workflows.

Quantitative Data: Side Reaction Profiles & Yields

The table below summarizes how different catalytic environments affect the yield and side-reaction profile of 2-methylmalononitrile condensations based on literature benchmarks.

Reaction Condition	Catalyst / Base	Target Product Yield	Dominant Side Reaction
Aqueous, Strong Base	NaOH / KOH	< 40%	Aldehyde Self-Condensation
Transition Metal (Pd/Ru) + H₂O	Pd(PPh₃)₄	< 20%	Catalyst Poisoning ([(CN)₃PdH]²⁻)
Mechanochemical (Ball Milling)	None (Solvent-Free)	> 90%	Minimal (Trace Hydrolysis)
Brønsted-Acidic Ionic Liquid	IL (10 mol%)	85–95%	None detected
Phase Transfer Catalysis	TBAB	79–87%	Mono/Di-alkylation competition

Self-Validating Experimental Protocols

To ensure reproducibility and high scientific integrity, the following protocols are designed as self-validating systems. Causality for each critical step is explicitly defined so researchers can adapt the parameters to their specific substrates.

Protocol A: Solvent-Free Mechanochemical Condensation

Mechanism of Action: By eliminating bulk solvent, this green chemistry approach minimizes the entropic penalty of the transition state and completely suppresses bulk water-induced nitrile hydrolysis.

• Preparation: Weigh out stoichiometric amounts (e.g., 1.0 mmol each) of your target aldehyde and 2-methylmalononitrile.

• Stabilization: Add approximately 10 mg of hydroquinone to the mixture. Causality: Hydroquinone acts as a radical scavenger, preventing radical-induced oligomerization of the highly reactive intermediates during high-energy milling [7][7].

• Milling: Place the mixture into a 25 mL stainless steel milling jar (e.g., Retsch MM 400) with a stainless steel ball. Mill at a frequency of 30 Hz for 30–60 minutes.

• Validation: Monitor the reaction completion in situ using Raman spectroscopy (tracking the disappearance of the carbonyl stretch) or via Powder X-ray Diffraction (PXRD) to confirm the crystalline structure of the product [7][7].

Protocol B: Brønsted-Acidic Ionic Liquid Catalysis

Mechanism of Action: Ionic liquids provide a highly polar, acidic microenvironment that activates the carbonyl carbon for nucleophilic attack without inducing the enolization of the aldehyde, effectively suppressing self-condensation.

• Reaction Setup: In a reaction vial, mix 1.0 mmol of aromatic aldehyde and 1.0 mmol of 2-methylmalononitrile in 3 mL of distilled H₂O.

• Catalyst Addition: Add 10–12 mol% of a Brønsted-acidic ionic liquid (e.g., [cmmim][BF4]). Causality: This specific concentration provides optimal proton donation to activate the carbonyl oxygen while maintaining phase separation for easy downstream workup [3][3].

• Execution: Stir the mixture at 70 °C for 10–15 minutes. The reaction is typically extremely fast under these conditions.

• Separation & Recycling: Cool the mixture to room temperature. Extract the organic product using ethyl acetate. The ionic liquid remains in the aqueous phase and can be recycled for subsequent runs without significant loss of catalytic activity [3][3].

References

• Exploring the role of solvent polarity in mechanochemical Knoevenagel condensation: in situ investigation and isolation of reaction intermediates Source: RSC Publishing URL:[Link]

• Knoevenagel Condensation Reaction Using Brønsted-Acidic Ionic Liquids as Green and Reusable Catalysts Source: Asian Journal of Chemistry URL:[Link]

• Knoevenagel condensation Source: Wikipedia URL:[Link]

• Mechanisms of Catalyst Poisoning in Palladium-Catalyzed Cyanation of Haloarenes Source: ResearchGate / JACS URL:[Link]

• Phase Transfer Catalysis Without Solvent. Selective Mono or Dialkylation of Malononitrile Source: ResearchGate URL:[Link]

• Chiral Primary Amine Catalyzed Asymmetric Michael Addition of Malononitrile to α-Substituted Vinyl Ketone Source: ACS Publications URL:[Link]

• Ruthenium-Catalyzed Amide-Bond Formation Source: CORE URL:[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Knoevenagel condensation - Wikipedia [en.wikipedia.org]
• 3. asianpubs.org [asianpubs.org]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. files01.core.ac.uk [files01.core.ac.uk]
• 7. Exploring the role of solvent polarity in mechanochemical Knoevenagel condensation: in situ investigation and isolation of reaction intermediates - Physical Chemistry Chemical Physics (RSC Publishing) DOI:10.1039/D3CP02883F [pubs.rsc.org]

solubility of 2-methylmalononitrile in polar aprotic solvents

Welcome to the Technical Support Center for handling 2-methylmalononitrile (also known as methylmalononitrile or 1,1-dicyanoethane). This guide is designed for researchers and drug development professionals who require high-fidelity dissolution and reaction conditions using polar aprotic solvents.

Below, you will find quantitative physicochemical data, a visual troubleshooting workflow, standardized experimental methodologies, and mechanistic FAQs to ensure scientific integrity during your experiments.

Quantitative Physicochemical Profile

Understanding the baseline properties of 2-methylmalononitrile is critical for predicting its behavior in polar aprotic environments. The presence of the electron-donating methyl group slightly alters its acidity and steric profile compared to its parent compound, malononitrile.

Property	Value	Clinical / Experimental Significance
Molecular Weight	80.09 g/mol	Small molecular size facilitates rapid solvation.
Topological Polar Surface Area	47.6 Ų	High polarity drives strong interactions with aprotic solvents.
XLogP3-AA	0.4	Indicates moderate lipophilicity; highly miscible in organic phases.
pKa	12.4	Acidic α -proton; susceptible to deprotonation by bases.
Solubility in DMSO	Highly Soluble (>100 mg/mL)	Excellent solvation due to DMSO's high polarity and aprotic nature.
Solubility in DMF	Highly Soluble (>100 mg/mL)	Excellent solvation, but prone to base-catalyzed side reactions.

Experimental Workflow & Troubleshooting

The following diagram maps the critical path for preparing, validating, and troubleshooting 2-methylmalononitrile solutions in polar aprotic solvents.

Workflow for anhydrous dissolution and QC of 2-methylmalononitrile.

Standard Operating Procedure: Anhydrous Dissolution

To maintain the structural integrity of the nitrile groups and prevent premature α -carbon deprotonation, strict anhydrous and neutral conditions must be maintained.

Step-by-Step Methodology:

• Solvent Preparation: Pre-dry the selected polar aprotic solvent (e.g., DMSO, DMF, or Acetonitrile) over activated 3Å molecular sieves for at least 24 hours. This ensures moisture levels are driven below 50 ppm.

• Atmosphere Control: Transfer the solid 2-methylmalononitrile (CAS: 3696-36-4) and the dried solvent into a nitrogen- or argon-filled glovebox. Alternatively, utilize standard Schlenk line techniques to purge ambient oxygen and moisture.

• Dissolution: Gradually add the solvent to the solid compound while stirring at 20–25 °C. Due to its topological polar surface area of 47.6 Ų, the compound will dissolve rapidly without the need for external heating.

• Quality Control (Self-Validating Step): Extract a 1 mL aliquot. Perform a Karl Fischer titration to verify the moisture content is <50 ppm. Run a rapid 1 H NMR to confirm the presence of the intact α -proton (preventing false starts due to dimerization).

• Storage: Store the validated solution in amber vials under an inert atmosphere at 4 °C. Bring to room temperature naturally before use to prevent condensation.

Technical FAQs & Troubleshooting

Q1: Why does my 2-methylmalononitrile solution turn yellow or brown in DMF over time? Mechanistic Causality: Dimethylformamide (DMF) can slowly degrade over time—especially in the presence of trace moisture or light—to release dimethylamine, a secondary amine that acts as a base. 2-Methylmalononitrile possesses an acidic α -proton with a pKa of 12.4. The basic dimethylamine deprotonates this α -carbon, generating a highly reactive methanide carbanion. This carbanion subsequently undergoes nucleophilic attack on the cyano group of adjacent molecules, leading to dimerization and extended conjugated oligomers, which visually manifest as a yellow or brown discoloration. Resolution: Always use freshly distilled, amine-free DMF. If long-term storage is required, switch to a more stable aprotic solvent like Acetonitrile, or store the DMF solution strictly at 4 °C under inert gas.

Q2: How does moisture affect the solubility and stability of the compound in DMSO? Mechanistic Causality: Dimethyl sulfoxide (DMSO) is a highly polar aprotic solvent that is notoriously hygroscopic, readily absorbing atmospheric moisture. While 2-methylmalononitrile is highly soluble in pure DMSO, the introduction of water disrupts the solvent's hydrogen-bond accepting network. Furthermore, water acts as a nucleophile. Under slightly basic or acidic conditions, the presence of water in the solvation sphere facilitates the hydrolysis of the cyano groups into amides or carboxylic acids, destroying the reagent. Resolution: Validate the dryness of your DMSO using Karl Fischer titration prior to dissolution. Never leave DMSO stock bottles open to the ambient atmosphere.

Q3: What is the mechanistic difference in reactivity between malononitrile and 2-methylmalononitrile when deprotonated in aprotic solvents? Mechanistic Causality: The addition of the electron-donating methyl group in 2-methylmalononitrile increases its pKa to 12.4, making it slightly less acidic than malononitrile (pKa 11.1). More importantly, when 2-methylmalononitrile is deprotonated to form the methanide anion, it lacks a second α -proton. This structural limitation prevents it from undergoing further proton-transfer reactions. For instance, in advanced CO 2​ capture applications using ionic liquids, deprotonated malononitrile can form carboxylic acids via proton transfer, whereas the deprotonated 2-methylmalononitrile anion cannot, strictly limiting its reactivity profile to singular nucleophilic attacks.

References

• PubChem. "2-Methylpropanedinitrile | C4H4N2 | CID 19425 - PubChem - NIH". nih.gov.
• OSTI. "CO2 Chemisorption Behavior in Conjugated Carbanion-Derived Ionic Liquids via Carboxylic Acid Formation". osti.gov.
• Chemistry-Chemists. "TECHNICAL BULLETIN REACTION SOLVENT DIMETHYL SULFOXIDE (DMSO)". chemistry-chemists.com.
• ACS Publications. "Direct Air Capture of CO2 by Amino Acid-Functionalized Ionic Liquid-Based Deep Eutectic Solvents". acs.org.
• ResearchGate. "Carboxylation products of malononitrile-containing ionic liquid: Methanide anion versus carboxylate anion". researchgate.net.
• ACS Publications. "Addition of Metal Enolate Derivatives to Unactivated Carbon−Carbon Multiple Bonds". acs.org.

Technical Support Center: Preventing Degradation of 2-Methylmalononitrile During Storage

Welcome to the comprehensive technical support guide for 2-methylmalononitrile. This resource is designed for researchers, scientists, and drug development professionals to address common challenges encountered during the storage and handling of this valuable chemical intermediate. Here, you will find in-depth troubleshooting guides and frequently asked questions (FAQs) to ensure the stability and purity of your 2-methylmalononitrile, thereby safeguarding the integrity of your experimental outcomes.

I. Understanding the Instability of 2-Methylmalononitrile

2-Methylmalononitrile, while a versatile reagent, is susceptible to degradation, primarily through two pathways: polymerization and hydrolysis . Understanding the triggers for these reactions is the first step toward effective prevention.

• Polymerization: This is a significant concern for malononitrile and its derivatives. The presence of two electron-withdrawing nitrile groups makes the alpha-proton acidic and the molecule susceptible to both anionic and free-radical polymerization. This process is often indicated by a change in the physical appearance of the compound, from a white or pale-yellow solid to a more viscous liquid or even a solid polymer.[1]

• Hydrolysis: The nitrile groups can undergo hydrolysis, particularly in the presence of moisture and catalyzed by acidic or basic conditions, to form amides and subsequently carboxylic acids.[2] This degradation pathway compromises the purity of the material and can introduce unwanted byproducts into your reactions.

II. Frequently Asked Questions (FAQs)

This section addresses the most common questions regarding the storage and handling of 2-methylmalononitrile.

Q1: What are the ideal storage conditions for 2-methylmalononitrile?

To minimize degradation, 2-methylmalononitrile should be stored in a cool, dark, and dry environment under an inert atmosphere .[1]

Parameter	Recommendation	Rationale
Temperature	2-8°C (refrigerated)	Reduces the rate of both polymerization and hydrolysis.
Light	Store in an amber or opaque vial	Prevents light-induced free-radical polymerization.[1]
Moisture	Tightly sealed container with a desiccant	Minimizes hydrolysis of the nitrile groups.
Atmosphere	Under an inert gas (e.g., Argon or Nitrogen)	Prevents oxidation and moisture contamination.[1]

Q2: My 2-methylmalononitrile has turned yellow and viscous. What is happening?

This is a classic sign of polymerization.[1] The increased viscosity and color change indicate that the monomeric 2-methylmalononitrile is converting into a polymer. This is often initiated by exposure to heat, light, or basic impurities.

Q3: Can I still use 2-methylmalononitrile that has started to polymerize?

It is strongly advised against using partially polymerized 2-methylmalononitrile directly in your experiments. The presence of the polymer will lead to inaccurate quantification and introduce impurities that can interfere with your reaction. However, if the polymerization is not extensive, it may be possible to purify the remaining monomer (see Troubleshooting Guide 1).

Q4: What materials are incompatible with 2-methylmalononitrile?

Avoid contact with strong bases, strong acids, strong oxidizing agents, and strong reducing agents.[2] Basic conditions, in particular, can catalyze anionic polymerization.

III. Troubleshooting Guides

This section provides step-by-step protocols to address specific degradation issues you may encounter.

Troubleshooting Guide 1: My 2-methylmalononitrile shows signs of polymerization.

This guide will walk you through assessing the extent of polymerization and a protocol for purifying the monomer if salvageable.

Step 1: Visual and Physical Assessment

• Minor Polymerization: The material appears slightly more viscous than a fresh sample or has a pale yellow tint.

• Significant Polymerization: The material is highly viscous, has formed a gel, or has solidified. In this case, purification is likely not feasible, and the material should be disposed of according to your institution's guidelines.

Step 2: Purification of Partially Polymerized 2-Methylmalononitrile

This protocol is based on the principle of differential solubility: the monomer is typically more soluble in a specific solvent than its polymer.

Experimental Protocol: Purification by Solvent Precipitation

• Solvent Selection: Choose a solvent in which the 2-methylmalononitrile monomer is highly soluble, but the polymer is poorly soluble. Diethyl ether or dichloromethane are often suitable choices.[1]

• Dissolution: In a fume hood, dissolve the partially polymerized sample in a minimal amount of the selected solvent.

• Filtration: If a significant amount of solid polymer is present, filter the solution to remove the insoluble polymer.

• Precipitation/Crystallization: To the filtrate, slowly add a non-solvent (a solvent in which the monomer is insoluble, such as hexanes) to precipitate the purified monomer. Alternatively, if the monomer is a solid at room temperature, you can slowly evaporate the solvent to induce crystallization. Cooling the solution can aid this process.

• Isolation: Collect the purified monomer by filtration and wash it with a small amount of the cold non-solvent.

• Drying: Dry the purified monomer under vacuum to remove any residual solvent.

• Purity Verification: Confirm the purity of the monomer using analytical techniques such as Gas Chromatography-Mass Spectrometry (GC-MS) or High-Performance Liquid Chromatography (HPLC) before use.

Caption: Workflow for addressing polymerized 2-methylmalononitrile.

Troubleshooting Guide 2: How to prevent polymerization during storage.

Proactive measures are crucial for maintaining the quality of your 2-methylmalononitrile.

Step 1: Proper Storage

As detailed in the FAQ section, store the compound at 2-8°C, protected from light and moisture, and under an inert atmosphere.

Step 2: Use of Stabilizers (for long-term storage)

For extended storage, the addition of a stabilizer can be beneficial. Acidic stabilizers can help prevent base-catalyzed anionic polymerization.[1]

Experimental Protocol: Addition of an Acidic Stabilizer

• Choose a Stabilizer: p-Toluenesulfonic acid is a suitable choice.

• Determine Concentration: A low concentration, such as 0.01% (w/w), is often sufficient.

• Addition:

  • For solid 2-methylmalononitrile, gently mix the powdered stabilizer with the compound.

  • For liquid (melted) 2-methylmalononitrile, dissolve the stabilizer with gentle swirling.

• Inert Atmosphere: Purge the container with argon or nitrogen before sealing.

• Storage: Store at 2-8°C.

Caption: Decision tree for short-term vs. long-term storage protocols.

Troubleshooting Guide 3: Monitoring for Degradation.

Regularly assessing the purity of your 2-methylmalononitrile is essential, especially for long-term storage or before use in a critical experiment.

Analytical Methods for Purity Assessment

• High-Performance Liquid Chromatography (HPLC): A reverse-phase HPLC method can be developed to separate 2-methylmalononitrile from its more polar hydrolysis products. A typical mobile phase might consist of a gradient of acetonitrile and water with an acidic modifier like formic or phosphoric acid.[3]

• Gas Chromatography-Mass Spectrometry (GC-MS): GC-MS is well-suited for analyzing the volatile 2-methylmalononitrile and can help identify degradation products by their mass spectra. The fragmentation pattern of 2-methylmalononitrile will show characteristic losses of methyl and cyano groups.

Interpreting the Results

• Appearance of New Peaks: The presence of new, typically more polar (earlier eluting in reverse-phase HPLC) or higher molecular weight (in MS) species is indicative of degradation.

• Decrease in Main Peak Area: A reduction in the peak area corresponding to 2-methylmalononitrile over time indicates its consumption through degradation pathways.

IV. Mechanistic Insights into Degradation

A deeper understanding of the degradation mechanisms can further aid in prevention.

Anionic Polymerization

This is often initiated by nucleophiles, such as trace basic impurities. The initiator deprotonates the acidic alpha-carbon of 2-methylmalononitrile, creating a carbanion that can then attack another monomer unit, propagating the polymer chain.

Caption: Simplified mechanism of anionic polymerization.

Hydrolysis

Under acidic conditions, the nitrile nitrogen is protonated, making the carbon more electrophilic and susceptible to attack by water. Under basic conditions, hydroxide directly attacks the electrophilic carbon of the nitrile group. Both pathways initially lead to an amide, which can be further hydrolyzed to a carboxylic acid.[2][4]

Caption: Stepwise hydrolysis of 2-methylmalononitrile.

By implementing these storage and handling protocols and utilizing the troubleshooting guides, you can significantly extend the shelf-life and maintain the purity of your 2-methylmalononitrile, ensuring the reliability and reproducibility of your research.

V. References

• MDPI. (2019). Photochemical Degradation of Cyanides and Thiocyanates from an Industrial Wastewater. [Link]

• PubMed. (2024). Molecular understanding on ultraviolet photolytic degradation of cyano liquid crystal monomers. [Link]

• ResearchGate. (n.d.). Photolytic degradation of hexacyanoferrate (II) in aqueous media: The determination of the degradation kinetics. [Link]

• Baqai Medical University. (2011). PHOTODEGRADATION OF CYANOCOBALAMIN IN THE PRESENCE OF ASCORBIC ACID. [Link]

• ResearchGate. (n.d.). Molecular understanding on ultraviolet photolytic degradation of cyano liquid crystal monomers. [Link]

• SIELC. (n.d.). Separation of Malononitrile, ((dimethylamino)methylene)- on Newcrom R1 HPLC column. [Link]

• Atmospheric Chemistry and Physics. (2011). Thermodynamics and kinetics of the hydrolysis. [Link]

• ResearchGate. (n.d.). Mechanism of initiation of cationic and anionic polymerization of methylenecyclobutenes. [Link]

• Shinoda, K. (2017). Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC). [Link]

• MIT OpenCourseWare. (2006). Choosing Initiators (for anionic polymerization). [Link]

• Google Patents. (n.d.). EP0007817A1 - Anionic polymerization initiators based on alkali metal amides and anionic polymerization process using these initiators.

• Jones Chromatography. (n.d.). THE HPLC ANALYSIS OF POLAR ANALYTES WITH AQUEOUS MOBILE PHASES. [Link]

• Phenomenex. (n.d.). Reversed Phase HPLC Method Development. [Link]

• ResearchGate. (n.d.). Study on thermal decomposition of 2-chlorobenzalmalononitrile. [Link]

• LCGC International. (2014). Reversed-Phase HPLC Mobile-Phase Chemistry — Explained. [Link]

• ORBi. (n.d.). Anionic polymerization of various methacrylates initiated with LiCI- complexed sBuLi. [Link]

• University of Southern Mississippi. (n.d.). Anionic Polymerization - Initiation and Propagation. [Link]

• PubMed Central. (n.d.). Study of the radical polymerization mechanism and its application in the preparation of high-performance PMMA by reactive extrusion. [Link]

• Wiley-VCH. (n.d.). NMR Spectra of Polymers and Polymer Additives. [Link]

• ResearchGate. (2015). The Chemistry of Malononitrile and its derivatives. [Link]

• Google Patents. (n.d.). US2809986A - Method for the purification of malononitrile.

• Chemguide. (n.d.). hydrolysis of nitriles. [Link]

• MDPI. (2024). NMR Analyses and Statistical Modeling of Biobased Polymer Microstructures—A Selected Review. [Link]

• ISMAR. (n.d.). 2D NMR STUDIES OF SYNTHETIC POLYMERS. [Link]

• Organic Syntheses. (n.d.). AMINOMALONONITRILE p-TOLUENESULFONATE. [Link]

• R Discovery. (1969). Polymerization of coordinated monomers. II. Stereoregulation in the free‐radical polymerization of methacrylonitrile–zinc chloride or methacrylonitrile–stannic chloride complexes. [Link]

• IUPAC. (n.d.). Two-dimensional NMR studies of acrylate copolymers*. [Link]

• University of Colorado Boulder. (n.d.). CHAPTER 2 Fragmentation and Interpretation of Spectra. [Link]

• Google Patents. (n.d.). US2799697A - Process for the manufacture and purification of malononitrile.

• University of Huddersfield Repository. (n.d.). Understanding MS/MS fragmentation pathways of small molecular weight molecules. [Link]

• ResearchGate. (n.d.). Detailed fragmentation patterns of the main fragment ions in positive.... [Link]

• ScienceDirect. (2013). Nanoprecipitation of polymers in a bad solvent. [Link]

• Semantic Scholar. (2001). Thermal Degradation Chemistry of Alkyl Quaternary Ammonium Montmorillonite. [Link]

• Semantic Scholar. (n.d.). NMR Spectroscopy of Polymers. [Link]

• Master Organic Chemistry. (n.d.). Acidic Hydrolysis of Nitriles To Amides. [Link]

• Chemistry Stack Exchange. (2014). Hydrolysis under basic conditions. [Link]

• Royal Society of Chemistry. (n.d.). Reactions of carbonyl compounds in basic solutions. Part 28.1 The alkaline hydrolysis of 2-formylbenzonitrile, N-(2-formyl and -acetylphenyl)acetamides, N-(2-formylphenyl)-substituted benzamides, 4-(2-formylbenzoyl)morpholine, 3-(4-morpholino)- and -(N-methylanilino)-phthalides and -naphthalides. [Link]

• University of Massachusetts Lowell. (n.d.). Mass Spectrometry: Fragmentation. [Link]

• PubMed. (2023). Quantification of Oligonucleotides Using Tandem Mass Spectrometry with Isobaric Internal Standards. [Link]

• ResearchGate. (n.d.). Thermal Degradation Chemistry of Alkyl Quaternary Ammonium Montmorillonite. [Link]

• ResearchGate. (n.d.). A Comparative Kinetics Study of Thermal Degradation of Some Novel ABA Block Copolymers. [Link]

• Semantic Scholar. (n.d.). Thermal Decomposition Behavior of Boron-Potassium Nitrate (BKNO₃) by TGA. [Link]

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Technical Support Center: Troubleshooting Low Conversion Rates with 2-Methylmalononitrile

Welcome to the technical support center for 2-methylmalononitrile. This guide is designed for researchers, scientists, and drug development professionals to navigate and troubleshoot common challenges encountered during its use in chemical synthesis. As a versatile C-C bond-forming reagent, 2-methylmalononitrile is a valuable building block, particularly in Knoevenagel condensations and related reactions. However, achieving high conversion rates can be nuanced. This document provides in-depth, field-proven insights in a direct question-and-answer format to help you optimize your reactions and overcome common hurdles.

Part 1: Understanding the Fundamentals of 2-Methylmalononitrile Reactivity

Q1: What are the key chemical properties of 2-methylmalononitrile that influence its reactivity?

2-Methylmalononitrile, also known as methylpropanedinitrile, is a C4 nitrile compound.[1] Its reactivity is primarily dictated by the acidic proton on the α-carbon, flanked by two electron-withdrawing nitrile groups. This structural feature makes it a potent nucleophile upon deprotonation, readily participating in a variety of condensation reactions.

Key Properties:

• Acidity: The α-proton is readily abstracted by a base to form a resonance-stabilized carbanion. This is the key step initiating its nucleophilic attack.

• Steric Hindrance: The methyl group introduces steric bulk compared to its parent compound, malononitrile. This can influence the rate and success of reactions with sterically hindered electrophiles.

• Stability: While generally stable, 2-methylmalononitrile can be susceptible to side reactions under strongly basic or high-temperature conditions.

Part 2: Troubleshooting Low Conversion Rates: A Symptom-Based Approach

Low conversion is a common issue that can stem from various factors. This section is structured to help you diagnose the problem based on your experimental observations.

Symptom 1: The reaction is sluggish or stalls, with significant amounts of starting material remaining.

A stalled reaction is often due to insufficient activation of the 2-methylmalononitrile or an inappropriate reaction environment. Let's break down the potential culprits:

• Ineffective Deprotonation (Catalyst/Base Issues): The most common reason for a non-starter reaction is the failure to generate the nucleophilic carbanion of 2-methylmalononitrile.

  • Weak Base: The chosen base may not be strong enough to deprotonate the α-carbon effectively. For Knoevenagel condensations, a range of bases can be used, from mild organic bases like piperidine and pyridine to stronger inorganic bases like potassium carbonate.[2]

  • Catalyst Deactivation: If using a catalyst, it may be inactive due to moisture or improper storage. For instance, Lewis acid catalysts can be particularly sensitive to water.

  • Insufficient Catalyst Loading: The amount of catalyst may be too low to drive the reaction at a reasonable rate. While higher catalyst loading can increase the reaction rate, excessive amounts may lead to side reactions.[3]

• Suboptimal Reaction Conditions:

  • Low Temperature: Chemical reactions are temperature-dependent.[4][5] If the temperature is too low, the molecules may lack the necessary kinetic energy to overcome the activation energy barrier.

  • Poor Solubility: If the reactants are not well-dissolved, the reaction will be slow. The choice of solvent is critical and should be able to dissolve both the electrophile and the deprotonated 2-methylmalononitrile.

The choice of catalyst is crucial and depends on the reactivity of your aldehyde or ketone.

Catalyst/Base Type	Examples	Suitable Substrates & Conditions	Considerations
Weak Organic Bases	Piperidine, Pyridine, Triethylamine	Aromatic and aliphatic aldehydes. Often used in stoichiometric or catalytic amounts.	Can be effective, but may require longer reaction times or elevated temperatures.
Inorganic Bases	Potassium Carbonate (K₂CO₃), Sodium Carbonate (Na₂CO₃)	Aromatic aldehydes. Often used in heterogeneous systems.	Generally milder and can help avoid side reactions.
Lewis Acids	Zinc Chloride (ZnCl₂), Aluminum Phosphate-Alumina (AlPO₄-Al₂O₃)	Can be used to activate the carbonyl group of the electrophile.	Must be used under anhydrous conditions.
Ionic Liquids	Brønsted-acidic ionic liquids	Aromatic aldehydes. Can act as both catalyst and solvent, offering "green chemistry" advantages.[6]	Can lead to high yields in short reaction times.[6]
Heterogeneous Catalysts	Silica-supported ammonium acetate, Zeolites	Aromatic aldehydes and ketones.	Offer ease of separation and potential for recycling.[4]

Expert Tip: For a new reaction, start with a mild base like piperidine or a catalytic amount of a stronger base like triethylamine in a suitable solvent (e.g., ethanol, isopropanol). If the reaction is slow, consider increasing the temperature or switching to a more potent catalytic system.

Symptom 2: The reaction produces a complex mixture of products, with the desired product in low yield.

The formation of byproducts is a clear indicator that your reaction conditions are promoting undesired reaction pathways. The primary side reactions to be aware of are:

• Michael Addition: This is a very common side reaction. The Knoevenagel product, an α,β-unsaturated dinitrile, is an excellent Michael acceptor.[7][8][9][10] A second molecule of deprotonated 2-methylmalononitrile can then act as a Michael donor and add to the β-position of the newly formed double bond.[7][8][9][10] This leads to the formation of a 1,5-dinitrile adduct.

  Caption: Michael addition side reaction.

• Dimerization/Polymerization: Under strongly basic conditions or at elevated temperatures, malononitrile and its derivatives can undergo self-condensation or polymerization.[11][12] This is often observed as the formation of a dark, tarry substance in the reaction flask.

• Thorpe-Ziegler Reaction: If your starting material is a dinitrile, an intramolecular Thorpe-Ziegler reaction can occur, leading to the formation of a cyclic β-enaminonitrile.[13][14][15] While less common with intermolecular reactions, it's a possibility to consider, especially with di-functional starting materials.

Controlling selectivity is a matter of fine-tuning your reaction conditions to favor the desired Knoevenagel condensation over competing pathways.

Parameter	Recommendation to Minimize Side Reactions	Rationale
Stoichiometry	Use a slight excess (1.05-1.1 equivalents) of the aldehyde or ketone.	This ensures that the more reactive electrophile is consumed, leaving less opportunity for the Knoevenagel product to act as a Michael acceptor.
Temperature	Maintain the lowest temperature at which the reaction proceeds at a reasonable rate.	Side reactions often have a higher activation energy than the desired reaction. Lowering the temperature can disproportionately slow down the formation of byproducts.[16]
Base/Catalyst	Use the mildest base or catalyst that is effective. Add strong bases slowly and at a low temperature.	Strong bases can lead to higher concentrations of the carbanion, increasing the likelihood of Michael addition and polymerization.
Reaction Time	Monitor the reaction closely (e.g., by TLC or GC) and stop it once the starting material is consumed.	Prolonged reaction times, especially at elevated temperatures, can lead to the accumulation of byproducts.

Expert Tip: If Michael addition is a persistent problem, consider a two-step approach. First, perform the Knoevenagel condensation under mild conditions. After isolating the Knoevenagel product, you can then perform a subsequent reaction if needed, with greater control over the stoichiometry and conditions.

Part 3: Experimental Protocols and Data

Protocol 1: General Procedure for Knoevenagel Condensation with 2-Methylmalononitrile

This protocol provides a starting point for the Knoevenagel condensation of an aromatic aldehyde with 2-methylmalononitrile.

Materials:

• Aromatic aldehyde (1.0 mmol)

• 2-Methylmalononitrile (1.05 mmol)

• Piperidine (0.1 mmol)

• Ethanol (5 mL)

Procedure:

• To a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add the aromatic aldehyde (1.0 mmol) and ethanol (5 mL).

• Stir the mixture until the aldehyde is completely dissolved.

• Add 2-methylmalononitrile (1.05 mmol) to the solution.

• Add piperidine (0.1 mmol) to the reaction mixture.

• Heat the reaction mixture to reflux (approximately 78 °C for ethanol) and monitor the progress of the reaction by Thin Layer Chromatography (TLC).

• Once the reaction is complete (typically 1-4 hours), cool the mixture to room temperature.

• If a precipitate forms, collect the product by vacuum filtration and wash with a small amount of cold ethanol.

• If no precipitate forms, remove the solvent under reduced pressure. The crude product can then be purified by recrystallization or column chromatography.

Caption: Knoevenagel condensation workflow.

Data Presentation: Recommended Starting Conditions

The following table provides recommended starting conditions for the Knoevenagel condensation with 2-methylmalononitrile. These should be optimized for each specific substrate.

Aldehyde Type	Catalyst (mol%)	Solvent	Temperature (°C)	Typical Reaction Time (h)
Electron-rich Aromatic	Piperidine (10%)	Ethanol	78 (Reflux)	1-3
Electron-poor Aromatic	Triethylamine (10%)	Isopropanol	82 (Reflux)	2-4
Aliphatic	K₂CO₃ (20%)	Acetonitrile	82 (Reflux)	4-8

Part 4: Purification and Characterization

Q6: My reaction is complete, but I'm having trouble purifying the product. What are the best methods?

Purification of the Knoevenagel product can often be achieved by simple recrystallization. However, if side products are present, column chromatography may be necessary.

• Recrystallization: This is the preferred method for solid products.

  • Solvent Selection: Choose a solvent in which the product is soluble at high temperatures but sparingly soluble at room temperature. Common solvents include ethanol, isopropanol, and ethyl acetate/hexane mixtures.

  • Procedure: Dissolve the crude product in a minimal amount of the hot solvent. Allow the solution to cool slowly to room temperature, then cool further in an ice bath to maximize crystal formation. Collect the crystals by filtration.

• Column Chromatography: This is necessary for oily products or for separating mixtures of products with similar polarities.

  • Stationary Phase: Silica gel is the most common stationary phase.

  • Mobile Phase: A mixture of a non-polar solvent (e.g., hexane or petroleum ether) and a more polar solvent (e.g., ethyl acetate or dichloromethane) is typically used. The polarity of the eluent should be adjusted to achieve good separation of the product from impurities.

Q7: What are the characteristic spectroscopic signatures of the Knoevenagel product and potential byproducts?

NMR and IR spectroscopy are invaluable tools for characterizing your product and identifying any impurities.

Compound Type	¹H NMR	¹³C NMR	IR (cm⁻¹)
Knoevenagel Product	Singlet for the vinyl proton (δ 7.5-8.5 ppm). Singlet for the methyl group. Aromatic protons in their respective regions.	Signals for the nitrile carbons (δ 115-120 ppm). Signal for the α-carbon of the double bond. Signals for the β-carbon of the double bond.	Strong C≡N stretch (2220-2230 cm⁻¹). C=C stretch (1600-1650 cm⁻¹).
Michael Adduct	More complex aliphatic region with multiple coupled protons. Disappearance of the vinyl proton singlet.	Additional aliphatic carbon signals.	C≡N stretch (2240-2260 cm⁻¹, often weaker or broader).
Unreacted Aldehyde	Aldehyde proton singlet (δ 9.5-10.5 ppm).	Carbonyl carbon signal (δ 190-200 ppm).	Strong C=O stretch (1690-1740 cm⁻¹).

Note: The exact chemical shifts will depend on the specific structure of the molecule and the deuterated solvent used for analysis.[17][18] For definitive identification of impurities, techniques like GC-MS can be very informative.[19]

Part 5: Frequently Asked Questions (FAQs)

Q8: Can I use water as a solvent for my Knoevenagel condensation with 2-methylmalononitrile?

Yes, in some cases, water can be an effective and environmentally friendly solvent for Knoevenagel condensations.[6][20] The use of water often requires a water-soluble catalyst, such as a Brønsted-acidic ionic liquid.[6] The product may precipitate from the aqueous solution upon formation, simplifying purification.[20]

Q9: My aldehyde is not very reactive. How can I drive the reaction to completion?

For less reactive aldehydes or ketones, more forcing conditions may be necessary:

• Stronger Base/Catalyst: Consider using a stronger base like sodium ethoxide or a more active catalyst system.

• Higher Temperature: Increasing the reaction temperature will increase the reaction rate.[4][5]

• Removal of Water: The Knoevenagel condensation produces water as a byproduct. Removing this water (e.g., using a Dean-Stark apparatus) can help drive the equilibrium towards the product side.

Q10: The color of my reaction mixture is turning dark brown/black. What does this indicate?

A dark coloration often suggests decomposition or polymerization of the reactants or products.[11][12] This is typically caused by excessively high temperatures or the use of a very strong base. To mitigate this, try lowering the reaction temperature and using a milder base.

References

• Master Organic Chemistry. (2023, May 24). The Michael Addition Reaction and Conjugate Addition. [Link]

• Wikipedia. (n.d.). Michael addition reaction. [Link]

• The Royal Society of Chemistry. (2016). Supplementary Information. [Link]

• Iranian Chemical Society. (n.d.). Knoevenagel Condensation Reaction Using Brønsted- Acidic Ionic Liquids as Green and Reusable Catalysts. [Link]

• Semantic Scholar. (n.d.). The Reaction of Malononitrile Dimer with 4-Methyl- 2,6-Dichloronicotinonitrile. [Link]

• Sociedade Brasileira de Química. (2018). A Simple and Efficient Protocol for the Knoevenagel Reaction of Benzylidenemalononitriles and the Evaluation of the Larvicidal Activity on Aedes Aegypti. [Link]

• Chemistry Steps. (2020, April 7). Michael Addition Reaction Mechanism. [Link]

• ResearchGate. (n.d.). Conditions, yields and products of the reaction of malononitrile dimer 1 with isothiocyanates. [Link]

• Organic Chemistry Portal. (n.d.). Michael Addition. [Link]

• SpectraBase. (n.d.). 2-Methyl-2-(4-methylbenzyl)malononitrile - Optional[13C NMR] - Chemical Shifts. [Link]

• RSC Publishing. (n.d.). Catalysis Science & Technology. [Link]

• Semantic Scholar. (2022, June 30). RECENT DEVELOPMENTS IN KNOEVENAGEL CONDENSATION REACTION: A REVIEW. [Link]

• SciSpace. (n.d.). Reactions of Malononitrile Dimer with Isothiocyanates. [Link]

• PMC. (n.d.). Revisiting the Reaction Between Diaminomaleonitrile and Aromatic Aldehydes: a Green Chemistry Approach. [Link]

• ResearchGate. (2026, February 8). The Knoevenagel Condensation Reaction of Aromatic Aldehydes with Malononitrile by Grinding in the Absence of Solvents and Catalysts. [Link]

• YouTube. (2018, May 10). Michael Addition Reaction Mechanism. [Link]

• Wikipedia. (n.d.). Thorpe reaction. [Link]

• ResearchGate. (n.d.). Knoevenagel condensation of aromatic aldehydes with malononitrile a. [Link]

• Arkivoc. (n.d.). Solvent-free and aqueous Knoevenagel condensation of aromatic ketones with malononitrile. [Link]

• Banaras Hindu University. (n.d.). Novel Methods of Knoevenagel Condensation. [Link]

• PubMed. (2018, February 15). Malononitrile dimer as a privileged reactant in design and skeletal diverse synthesis of heterocyclic motifs. [Link]

• KGROUP. (n.d.). NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents Relevant to the Organometallic Chemist. [Link]

• PMC. (n.d.). Reassignment of the Structures of Products Produced by Reactions of the Product Believed To Be 2-(1-Phenyl-2-Thiocyanatoethylidene)-malononitrile with Electrophiles. [Link]

• L.S.College, Muzaffarpur. (2020, September 24). Thorpe reaction. [Link]

• Organometallics. (2010, April 16). NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents Relevant to the. [Link]

• Google Patents. (n.d.).

• ResearchGate. (n.d.). Heterocyclization reactions using malononitrile dimer (2-aminopropene-1,1,3-tricarbonitrile) | Request PDF. [Link]

• Notulae Botanicae Horti Agrobotanici Cluj-Napoca. (2025, February 25). Evaluation of gas chromatography Evaluation of gas chromatography-mass spectrometry analysis and yield mass spectrometry analysi. [Link]

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• Google Patents. (n.d.).

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Reference Data & Comparative Studies

A Senior Application Scientist's Guide: 2-Methylmalononitrile vs. Ethyl Cyanoacetate in Modern Synthesis

In the vast toolkit of the modern synthetic chemist, active methylene compounds are indispensable workhorses for carbon-carbon bond formation and the construction of complex molecular architectures. Among these, 2-methylmalononitrile and ethyl cyanoacetate represent two highly versatile, yet distinct, building blocks. While both are prized for the reactivity of their acidic C-H bonds, a nuanced understanding of their structural differences is critical for strategic synthetic planning, reaction optimization, and achieving desired molecular outcomes.

This guide provides an in-depth comparison of these two reagents, moving beyond simple procedural descriptions to explore the causal relationships between their chemical properties and synthetic performance. We will delve into their comparative reactivity, showcase their utility in key transformations with supporting experimental data, and provide robust, self-validating protocols for their application.

Part 1: A Tale of Two Nucleophiles - Core Properties and Reactivity

The synthetic utility of both 2-methylmalononitrile and ethyl cyanoacetate stems from the electron-withdrawing nature of their substituent groups, which acidifies the alpha-proton and facilitates the formation of a stabilized carbanion. However, the nature of these groups—two nitriles versus one nitrile and one ester—creates fundamental differences in their electronic and steric profiles.

The presence of two strongly electron-withdrawing nitrile groups in malononitrile derivatives makes them exceptionally reactive C-H acids.[1][2][3] This heightened acidity means that deprotonation can often be achieved with milder bases compared to what is required for ethyl cyanoacetate. Conversely, the ester group in ethyl cyanoacetate is less electron-withdrawing than a nitrile, resulting in a less acidic alpha-proton.[4]

Causality Insight: The choice of base is a direct consequence of the reagent's pKa. For 2-methylmalononitrile, a weak amine base like piperidine or even a reusable solid catalyst is often sufficient to generate the nucleophile for reactions like the Knoevenagel condensation.[5] Ethyl cyanoacetate may require a slightly stronger base or more forcing conditions to achieve comparable reaction rates.[4][6]

Table 1: Physicochemical and Reactivity Profile

Property	2-Methylmalononitrile	Ethyl Cyanoacetate
Structure
Molecular Formula	C₄H₄N₂[7]	C₅H₇NO₂[8]
Molecular Weight	80.09 g/mol [7]	113.12 g/mol [8]
pKa (in DMSO)	~11.1 (Malononitrile)	~13.1 (Cyanoacetic Acid)
Physical State	Solid / Low-melting solid	Colorless Liquid[8][9]
Key Reactive Sites	Acidic methine (CH), two electrophilic nitrile carbons[10][11]	Acidic methylene (CH₂), electrophilic nitrile carbon, electrophilic ester carbonyl[8]

Deprotonation and Resonance Visualization

The stability of the resulting carbanion is key to the reactivity of these compounds. The following diagram illustrates the deprotonation and subsequent resonance stabilization for each molecule.

Caption: Deprotonation of 2-methylmalononitrile and ethyl cyanoacetate.

Part 2: Performance in Key Synthetic Transformations

The true measure of a reagent's utility lies in its performance in common synthetic reactions. The Knoevenagel condensation and various multicomponent reactions (MCRs) are primary arenas where these two compounds are frequently employed.

A. The Knoevenagel Condensation

The Knoevenagel condensation, a nucleophilic addition of an active hydrogen compound to a carbonyl group followed by dehydration, is a cornerstone reaction for C=C bond formation.[12] Here, the higher acidity of dinitriles often translates to faster reaction times and higher yields under milder conditions compared to ethyl cyanoacetate.[4][6]

Trustworthiness Insight: A well-designed comparative experiment uses the same catalyst, solvent, and temperature for both reagents to isolate the effect of the substrate's intrinsic reactivity. The data below is synthesized from typical results reported in the literature.[5][6][13]

Table 2: Comparative Performance in the Knoevenagel Condensation of Benzaldehyde

Reagent	Catalyst (mol%)	Solvent	Temp (°C)	Time	Yield (%)	Reference
Malononitrile	Piperidine (10)	Ethanol	25	15 min	>95	[5]
Ethyl Cyanoacetate	Piperidine (10)	Ethanol	25	2 h	~90	[14]
Malononitrile	SBA-Pr-SO₃H	Water	90	25 min	98	[6][15]
Ethyl Cyanoacetate	SBA-Pr-SO₃H	Water	90	45 min	94	[6][15]

*Data for the parent malononitrile is used to illustrate the general reactivity trend of the dinitrile system, which is known to be faster than the cyanoacetate system.

The results clearly indicate that under both basic and acidic catalytic conditions, the dinitrile system reacts more rapidly. This is a direct consequence of the ease of carbanion formation and its potent nucleophilicity.

B. Multicomponent Reactions (MCRs) for Heterocycle Synthesis

MCRs are powerful tools for building molecular complexity in a single, efficient step. Both reagents are staples in this field, but the functional groups they introduce lead to vastly different heterocyclic products. Malononitrile and its derivatives are classic precursors for highly functionalized pyridines, pyrimidines, and thiophenes.[1][2][16][17][18] Ethyl cyanoacetate, with its ester functionality, is a gateway to pyridones, pyrimidones, and other heterocycles where the ester can participate in cyclization or be carried through as a synthetic handle.[8][19][20][21][22]

Caption: Divergent MCR pathways based on reagent choice.

Expertise Insight: When designing an MCR, the choice between these reagents is strategic. If the target molecule requires a versatile amino-group for further functionalization and a nitrile for potential hydrolysis to a carboxylic acid, a malononitrile derivative is the superior choice. If the synthetic route benefits from a stable pyridone core or requires an ester handle for subsequent cross-coupling reactions, ethyl cyanoacetate is the logical starting point.

Part 3: Field-Validated Experimental Protocols

The following protocols describe a standardized Knoevenagel condensation with 4-chlorobenzaldehyde. They are designed to be self-validating, with expected product characteristics provided for confirmation of synthetic success.

Protocol 1: Synthesis of 2-(4-Chlorobenzylidene)-2-methylmalononitrile

A. Materials and Reagents:

• 4-Chlorobenzaldehyde (1.41 g, 10.0 mmol)

• 2-Methylmalononitrile (0.80 g, 10.0 mmol)[23][24]

• Piperidine (0.085 g, 1.0 mmol, 10 mol%)

• Ethanol (20 mL)

• Standard glassware for reflux and filtration

B. Experimental Procedure:

• To a 50 mL round-bottom flask equipped with a magnetic stir bar, add 4-chlorobenzaldehyde (1.41 g) and ethanol (20 mL). Stir until fully dissolved.

• Add 2-methylmalononitrile (0.80 g) to the solution.

• Add piperidine (0.1 mL) dropwise to the stirred mixture at room temperature.

• A precipitate should begin to form within minutes. Continue stirring for 30 minutes at room temperature to ensure complete reaction.

• Monitor the reaction by TLC (Thin Layer Chromatography) using a 3:1 hexanes:ethyl acetate eluent. The starting materials should be consumed.

• Collect the solid product by vacuum filtration using a Büchner funnel.

• Wash the collected solid with cold ethanol (2 x 10 mL) to remove any unreacted starting materials and catalyst.

• Dry the product under vacuum to yield a white to off-white solid.

C. Validation Data:

• Expected Yield: >90%

• Expected Appearance: White crystalline solid

• Expected Melting Point: ~92-95 °C

• ¹H NMR (CDCl₃, 400 MHz): δ ~7.90 (d, 2H), 7.55 (d, 2H), 7.70 (s, 1H), 2.30 (s, 3H).

Protocol 2: Synthesis of Ethyl 2-cyano-3-(4-chlorophenyl)acrylate

A. Materials and Reagents:

• 4-Chlorobenzaldehyde (1.41 g, 10.0 mmol)

• Ethyl cyanoacetate (1.13 g, 10.0 mmol)[8][9]

• Piperidine (0.085 g, 1.0 mmol, 10 mol%)

• Ethanol (20 mL)

• Standard glassware for reflux and filtration

B. Experimental Procedure:

• To a 50 mL round-bottom flask equipped with a magnetic stir bar and reflux condenser, add 4-chlorobenzaldehyde (1.41 g) and ethanol (20 mL). Stir until fully dissolved.

• Add ethyl cyanoacetate (1.07 mL) to the solution.

• Add piperidine (0.1 mL) dropwise to the stirred mixture.

• Heat the reaction mixture to reflux (~78 °C) and maintain for 2 hours.

• Monitor the reaction by TLC (3:1 hexanes:ethyl acetate).

• After completion, cool the reaction mixture to room temperature and then place it in an ice bath for 30 minutes to induce crystallization.

• Collect the solid product by vacuum filtration using a Büchner funnel.

• Wash the collected solid with cold ethanol (2 x 10 mL).

• Dry the product under vacuum.

C. Validation Data:

• Expected Yield: ~85-90%

• Expected Appearance: White to pale yellow solid

• Expected Melting Point: ~85-88 °C

• ¹H NMR (CDCl₃, 400 MHz): δ ~8.25 (s, 1H), 7.90 (d, 2H), 7.50 (d, 2H), 4.40 (q, 2H), 1.40 (t, 3H).

Part 4: Strategic Selection Framework

Choosing between 2-methylmalononitrile and ethyl cyanoacetate is a critical decision dictated by the overall synthetic goal. The following logic diagram provides a framework for this selection process.

Caption: Decision-making logic for reagent selection.

Conclusion

While both 2-methylmalononitrile and ethyl cyanoacetate are powerful nucleophiles for C-C bond formation, they are not interchangeable. 2-Methylmalononitrile offers superior reactivity due to the dual activating effect of its nitrile groups, making it ideal for rapid condensations and as a precursor to amino- and dinitrile-containing heterocycles. Ethyl cyanoacetate provides a more moderated reactivity profile and introduces a uniquely versatile ester functional group, which serves as a crucial synthetic handle for a different class of transformations and heterocyclic targets. An expert understanding of these differences allows the research scientist to make informed, strategic decisions, saving time and resources while unlocking a broader scope of synthetic possibilities.

References

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• Bull. Korean Chem. Soc. (2011). Knoevenagel Condensation Reaction Using Brønsted-Acidic Ionic Liquids as Green and Reusable Catalysts. Available at: [Link]

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• Banaras Hindu University. (n.d.). Novel Methods of Knoevenagel Condensation. Available at: [Link]

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• Reddit. (2021). Was wondering if substituting ethyl cyanoacetate in these knovenangel condensation reactions cyanoacrylates would go through a similar mechanism.... Available at: [Link]

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A Comparative Guide to GC-MS Analysis for Identifying 2-Methylmalononitrile Impurities

Authored by: A Senior Application Scientist

In the landscape of pharmaceutical development, the stringent control of impurities in active pharmaceutical ingredients (APIs) and their intermediates is not merely a regulatory hurdle but a fundamental aspect of ensuring drug safety and efficacy. 2-Methylmalononitrile, a key building block in the synthesis of various pharmaceuticals, is no exception.[1] Its purity can significantly impact the quality and safety of the final drug product. This guide provides an in-depth comparison of Gas Chromatography-Mass Spectrometry (GC-MS) with other analytical techniques for the identification and quantification of impurities in 2-methylmalononitrile, supported by experimental insights and methodologies.

The Criticality of Impurity Profiling for 2-Methylmalononitrile

2-Methylmalononitrile (C₄H₄N₂) is a reactive chemical intermediate.[1] Potential impurities can arise from starting materials, by-products of the synthesis, or degradation products. Given its toxic potential, as indicated by its hazard classifications (Toxic if swallowed, in contact with skin, or if inhaled), rigorous analytical control is paramount.[2] Identifying and controlling these impurities is a critical step in the drug development process, mandated by regulatory bodies worldwide.

GC-MS: A Powerful Tool for Volatile Impurity Analysis

Gas Chromatography-Mass Spectrometry (GC-MS) stands out as a primary analytical technique for the analysis of volatile and semi-volatile compounds. Its high chromatographic resolution, coupled with the sensitive and specific detection offered by mass spectrometry, makes it exceptionally well-suited for separating and identifying impurities, even at trace levels.

The Rationale Behind Using GC-MS for 2-Methylmalononitrile

The choice of GC-MS for analyzing 2-methylmalononitrile is underpinned by several key factors:

• Volatility : With a boiling point of 197.5 °C, 2-methylmalononitrile is amenable to gas chromatography.[1] Most potential impurities, such as residual solvents or starting materials like methyl iodide and malononitrile, are also volatile.

• Sensitivity and Selectivity : The mass spectrometer provides high sensitivity for detecting trace impurities and offers structural information for their identification. Triple quadrupole mass spectrometry (GC-MS/MS) can further enhance selectivity and sensitivity, which is crucial for analyzing complex matrices.[3]

• Established Methodologies : While a specific method for 2-methylmalononitrile might not be universally published, extensive literature exists on the GC-MS analysis of nitrile compounds, providing a strong foundation for method development.[4][5]

Experimental Workflow for GC-MS Analysis

A robust GC-MS workflow is essential for reliable impurity profiling. The following diagram illustrates a typical process:

Caption: A typical workflow for the GC-MS analysis of 2-methylmalononitrile impurities.

Detailed GC-MS Protocol

The following is a proposed starting method for the GC-MS analysis of 2-methylmalononitrile, based on established methods for similar nitrile compounds.[5][6]

1. Sample Preparation:

• Accurately weigh approximately 50 mg of the 2-methylmalononitrile sample into a 10 mL volumetric flask.

• Dissolve the sample in a suitable solvent, such as dichloromethane or ethyl acetate, and make up to the mark.

• Further dilute an aliquot of this stock solution to achieve a final concentration of approximately 1 mg/mL. An internal standard (e.g., a non-interfering higher alkyl nitrile) can be added for quantitative accuracy.

2. GC-MS Instrumentation and Parameters:

Parameter	Recommended Setting	Rationale
GC System	A modern gas chromatograph with a split/splitless injector.	Provides flexibility for different sample concentrations.
Column	A mid-polarity column, such as a DB-5MS or equivalent (30 m x 0.25 mm ID, 0.25 µm film thickness).	Offers good separation for a wide range of potential impurities with varying polarities.
Injector	Splitless mode at 250 °C.	Ensures the efficient transfer of trace analytes to the column. The temperature is high enough to volatilize the sample without causing degradation.
Oven Program	Initial temperature of 60 °C (hold for 2 min), ramp at 10 °C/min to 220 °C (hold for 5 min).	A starting temperature below the solvent's boiling point allows for good peak focusing. The temperature ramp provides efficient separation of compounds with different boiling points.
Carrier Gas	Helium at a constant flow rate of 1.0 mL/min.	An inert carrier gas that is compatible with mass spectrometry.
MS System	A quadrupole or ion trap mass spectrometer.	Provides robust and reliable mass analysis.
Ionization Mode	Electron Ionization (EI) at 70 eV.	Standard ionization technique that produces reproducible fragmentation patterns, allowing for library matching.
Mass Range	40-300 amu.	Covers the expected mass range of 2-methylmalononitrile (MW: 80.09 g/mol ) and its likely impurities.
Data Acquisition	Full scan mode for initial screening and impurity identification. Selected Ion Monitoring (SIM) for targeted quantification of known impurities.	Full scan provides a broad overview of all detectable compounds, while SIM mode offers enhanced sensitivity for specific analytes.

3. Data Analysis and Interpretation:

• Peak Identification : Putative identification of impurities can be achieved by comparing their mass spectra with established libraries such as the NIST/EPA/NIH Mass Spectral Library.

• Fragmentation Patterns : For nitrile compounds, characteristic fragmentation patterns include the loss of an α-hydrogen (M-1) and McLafferty rearrangements for longer-chain nitriles.[7] Understanding these fragmentation pathways is crucial for the structural elucidation of unknown impurities.

• Quantification : The concentration of identified impurities can be determined using an internal standard or an external calibration curve.

Comparison with Alternative Analytical Techniques

While GC-MS is a powerful technique, a comprehensive analytical strategy often involves orthogonal methods to ensure all potential impurities are detected and controlled.

Technique	Principle	Applicability to 2-Methylmalononitrile Impurities	Advantages	Limitations
GC-MS	Separation based on volatility and polarity, detection by mass-to-charge ratio.	Ideal for volatile and semi-volatile impurities (e.g., residual solvents, starting materials, volatile by-products).	High sensitivity and selectivity, provides structural information for identification.	Not suitable for non-volatile or thermally labile impurities. Derivatization may be required for some polar compounds.
HPLC-UV	Separation based on polarity, detection by UV absorbance.	Suitable for non-volatile, polar, and UV-active impurities (e.g., polymeric impurities, non-volatile starting materials or by-products).	Robust and widely available. Good for quantification of known impurities.	Lower sensitivity and selectivity compared to MS. Co-elution can be an issue. Does not provide structural information for unknown impurities.
LC-MS	Separation based on polarity, detection by mass-to-charge ratio.	Excellent for non-volatile, polar, and thermally labile impurities.	High sensitivity and selectivity, provides structural information. Applicable to a wide range of compounds.	Can be more complex to operate and maintain than HPLC-UV. Ionization efficiency can be variable.
NMR Spectroscopy	Detection based on the magnetic properties of atomic nuclei.	Provides detailed structural information for both the main component and impurities. Can be used for quantitative analysis (qNMR).	Non-destructive. Provides unambiguous structural elucidation. Excellent for identifying and quantifying major impurities.	Lower sensitivity compared to MS techniques, making it less suitable for trace impurity analysis. Requires a relatively pure sample for clear spectra.[8]

Logical Framework for Method Selection

The choice of analytical technique should be guided by the specific impurity being targeted and the stage of drug development.

Caption: A decision tree for selecting the appropriate analytical technique.

Conclusion

For the comprehensive analysis of impurities in 2-methylmalononitrile, GC-MS is an indispensable tool , particularly for identifying and quantifying volatile and semi-volatile species. Its high sensitivity and specificity, combined with the structural information provided by mass spectrometry, allow for a thorough characterization of the impurity profile.

However, a multi-faceted approach is often necessary. HPLC-UV and LC-MS serve as crucial complementary techniques for the analysis of non-volatile and thermally labile impurities that are not amenable to GC. For definitive structural elucidation of unknown impurities, NMR spectroscopy remains the gold standard .

By leveraging the strengths of each of these techniques, researchers and drug development professionals can establish a robust analytical control strategy, ensuring the purity, quality, and safety of 2-methylmalononitrile and the final pharmaceutical products derived from it.

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Spectroscopic and Mechanistic Comparison: Malononitrile vs. 2-Methylmalononitrile

Executive Summary

For researchers and drug development professionals engaged in organic synthesis, active methylene compounds are indispensable building blocks. Among these, malononitrile and its methylated analog, 2-methylmalononitrile , serve as critical precursors for the synthesis of complex heterocycles, pharmaceuticals, and advanced materials. While structurally similar, the simple addition of a single methyl group fundamentally alters the steric environment, acidity, and spectroscopic signature of the molecule.

This guide provides an objective, data-driven comparison of their spectroscopic properties (NMR, IR, MS) and outlines self-validating experimental protocols to ensure high-fidelity analytical characterization.

Structural and Mechanistic Causality

To understand the spectroscopic differences between these two compounds, one must first analyze the causality driven by their molecular structures.

Malononitrile ( CH2​(CN)2​ ) contains a highly activated methylene group flanked by two strongly electron-withdrawing cyano groups. This renders its α -protons unusually acidic for a hydrocarbon ( pKa​≈11.1 in water), making it a highly reactive nucleophile in base-catalyzed condensations [1].

When a methyl group is introduced to form 2-methylmalononitrile ( CH3​CH(CN)2​ ), two critical mechanistic shifts occur:

• Electronic Inductive Effect (+I): The alkyl methyl group donates electron density to the α -carbon. This inductive effect slightly destabilizes the resulting carbanion, reducing the acidity of the remaining α -proton compared to unsubstituted malononitrile.

• Spin-Spin Coupling ( 3JHH​ ): The symmetry of malononitrile is broken. The three protons of the methyl group and the single remaining α -proton engage in vicinal scalar coupling, transforming the simple singlet observed in malononitrile's 1H NMR into a complex A3​X spin system.

• Valency and Steric Hindrance: Because 2-methylmalononitrile possesses only one α -proton, it cannot undergo the dehydration step typical of Knoevenagel condensations, fundamentally altering its downstream reactivity [2].

Comparative Spectroscopic Analysis

The structural differences dictate distinct spectroscopic profiles. The table below synthesizes the quantitative experimental data used to differentiate these two reagents in a laboratory setting.

Analytical Technique	Parameter	Malononitrile	2-Methylmalononitrile	Mechanistic Causality / Assignment
1 H NMR ( CDCl3​ )	Chemical Shift ( δ )	~3.60 ppm (s, 2H)	~1.75 ppm (d, 3H)~3.85 ppm (q, 1H)	Methyl substitution induces vicinal spin-spin coupling ( 3JHH​≈7.2 Hz) and deshields the remaining α -proton.
13 C NMR ( CDCl3​ )	Chemical Shift ( δ )	~9.0 - 12.0 ppm ( CH2​ )~112.5 ppm ( CN )	~15.0 ppm ( CH3​ )~24.5 ppm ( CH )~114.0 ppm ( CN )	Inductive electron donation (+I) from the methyl group shifts the α -carbon downfield.
FT-IR (ATR/Neat)	ν(C≡N) Stretch	~2260 cm −1 (strong)	~2255 cm −1 (strong)	The methyl group slightly increases local electron density, marginally lowering the stretching frequency of the nitrile bond [3].
GC-MS (EI, 70 eV)	Molecular Ion ( M+ )	m/z 66	m/z 80	Addition of a −CH3​ group results in a predictable +14 Da mass shift.

Self-Validating Experimental Protocols

To ensure the integrity of the spectroscopic data, analytical workflows must be designed as self-validating systems. The following protocols detail the exact methodologies required to replicate the data above while mitigating common experimental artifacts.

Figure 1: Standardized multi-modal spectroscopic validation workflow for active methylene compounds.

Protocol A: High-Fidelity NMR Acquisition

• Step 1: Solvent Preparation & Dehydration. Dry Chloroform-d ( CDCl3​ ) over activated 4Å molecular sieves for 24 hours prior to use. Add 0.03% v/v Tetramethylsilane (TMS) as an internal standard.

  • Causality: Active methylene protons are highly susceptible to H/D exchange. Using protic solvents (like CD3​OD ) or wet CDCl3​ will cause rapid deuterium exchange at the α -position, leading to signal attenuation or complete loss of the methine/methylene peaks.

• Step 2: Sample Formulation. Weigh 15–20 mg of the analyte. Dissolve completely in 0.6 mL of the anhydrous CDCl3​ . Filter the solution through a glass wool plug into a 5 mm borosilicate NMR tube.

  • Causality: Filtration removes paramagnetic particulates and undissolved solids that distort magnetic field homogeneity, ensuring sharp, well-resolved multiplets.

• Step 3: Acquisition Parameters. Insert the sample into a 400 MHz (or higher) NMR spectrometer. Lock to the deuterium resonance of CDCl3​ . For 1H NMR, set the relaxation delay ( D1​ ) to 2.0 seconds and acquire 16 scans.

  • Causality: A sufficient D1​ ensures complete longitudinal relaxation of both the methyl and methine protons, allowing for accurate, quantitative integration (3:1 ratio for 2-methylmalononitrile).

• Step 4: Internal Validation. Phase and baseline correct the spectrum manually. Validate the spectrum by calibrating the internal TMS peak to exactly 0.00 ppm.

Protocol B: ATR-FTIR Spectroscopy

• Step 1: Background Baseline. Clean the diamond ATR crystal with isopropanol and allow it to dry. Collect a background spectrum (32 scans, 4 cm −1 resolution) in ambient air.

• Step 2: Sample Application & Compression. Deposit 2-3 mg of solid malononitrile or 2-3 μ L of liquid 2-methylmalononitrile directly onto the ATR crystal. Lower the pressure anvil until the clutch slips.

  • Causality: The evanescent wave generated in ATR spectroscopy only penetrates a few micrometers. Optimal, uniform compression is required to prevent artificially weak signals, particularly in the high-frequency C-H stretching regions (~2900 cm −1 ).

• Step 3: Acquisition & Validation. Acquire 32 scans from 4000 to 400 cm −1 . Validate the compound identity by confirming the presence of the sharp, distinct C≡N stretching band at ~2255–2260 cm −1 [4].

Reactivity Profiles and Application Selection

The choice between malononitrile and 2-methylmalononitrile in drug development is dictated by the desired reaction pathway.

Figure 2: Divergent reactivity pathways of malononitrile and 2-methylmalononitrile.

• Use Malononitrile when: Synthesizing highly conjugated systems, multi-component heterocycles (e.g., 2-amino-3-cyanopyridines), or when an elimination step (dehydration) is required to form a double bond.

• Use 2-Methylmalononitrile when: A single α -substitution is required, when studying steric effects in transition-metal catalyzed asymmetric fluoroalkylation [2], or when the synthetic route specifically demands arresting the reaction at the intermediate alcohol stage without subsequent dehydration.

References

• PubChem - Malononitrile (CID 8010). National Center for Biotechnology Information.[Link]

• eScholarship, University of California - Transition-Metal Catalyzed Asymmetric Fluoroalkylation and C–F Activation (Details synthesis and NMR of methylmalononitrile derivatives).[Link]

• NIST Chemistry WebBook - Propanedinitrile (Malononitrile) IR Spectra. National Institute of Standards and Technology.[Link]

• ACS Publications (Langmuir) - Dihydroxyl-Cooperative 1,2,4-Triazole-Based Ionic Liquid for Robust Reversible CO2 Absorption (Discusses 2-methylmalononitrile IR/NMR characterization).[Link]

A Senior Application Scientist's Guide to Validating the Biological Activity of 2-Methylmalononitrile Derivatives

Welcome to a comprehensive guide designed for researchers, scientists, and drug development professionals. The 2-methylmalononitrile scaffold is a privileged structure in medicinal chemistry, with derivatives showing a wide range of biological activities, including anticancer, antimicrobial, and enzyme-inhibitory effects.[1] However, identifying a potential "hit" compound is merely the first step. Rigorous, logical, and reproducible validation of its biological activity is paramount to advancing a compound through the drug discovery pipeline.

This guide provides an in-depth framework for this validation process. It moves beyond simple procedural lists to explain the causality behind experimental choices, ensuring that the data you generate is not only accurate but also meaningful. We will focus on validating a common and significant activity for this class of compounds: anticancer effects.

Chapter 1: The Foundational Workflow for Biological Validation

The journey from a newly synthesized derivative to a validated lead compound follows a structured, multi-stage process. The goal is to progressively build a comprehensive profile of the compound's activity, starting with broad screening and moving towards specific mechanistic insights. This tiered approach is both resource-efficient and scientifically rigorous, ensuring that only the most promising candidates advance.

A typical validation workflow involves a primary screen to identify general bioactivity, followed by secondary assays to confirm and quantify this activity, and finally, mechanistic studies to understand how the compound works.

Caption: A generalized workflow for validating the anticancer activity of novel chemical entities.

Chapter 2: Primary Screening - Casting a Wide Net with Cell Viability Assays

The first critical step is to determine if your 2-methylmalononitrile derivatives have any effect on the viability of cancer cells. For this, we need an assay that is robust, scalable, and provides a clear, quantitative readout. The MTT assay is a classic and reliable choice for this purpose.[2][3]

Principle of the MTT Assay

This colorimetric assay measures the metabolic activity of cells, which serves as a proxy for cell viability.[4][5] In living, metabolically active cells, mitochondrial dehydrogenase enzymes reduce the yellow tetrazolium salt, MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide), into a purple formazan product.[3][4][5] The amount of this insoluble purple formazan, which is subsequently solubilized, is directly proportional to the number of viable cells.[2]

Why this choice? The MTT assay is a cornerstone of in vitro toxicology and drug screening because it is cost-effective and provides a quantitative measure of how a compound affects cell proliferation and survival.[2][6][7] It allows for the rapid screening of many compounds at various concentrations.

Experimental Protocol: MTT Cell Viability Assay

This protocol is a self-validating system, incorporating essential controls for robust and interpretable results.

Materials:

• 2-Methylmalononitrile derivatives (dissolved in DMSO, then diluted in media)

• Cancer cell line (e.g., MCF-7 for breast cancer, HepG2 for liver cancer)[8][9]

• Complete culture medium (e.g., DMEM with 10% FBS)

• MTT solution (5 mg/mL in sterile PBS)[3]

• Solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl)

• 96-well flat-bottom plates

• Microplate reader (absorbance at 570 nm)

Procedure:

• Cell Seeding: Plate cancer cells into a 96-well plate at a pre-determined optimal density (e.g., 5,000-10,000 cells/well) in 100 µL of complete medium. Incubate for 24 hours at 37°C, 5% CO2 to allow cells to attach.

• Compound Treatment:

  • Prepare serial dilutions of your test compounds and a reference drug (e.g., Doxorubicin) in culture medium.

  • Remove the old medium from the cells and add 100 µL of the medium containing the test compounds to the appropriate wells.

  • Crucial Controls:

    • Vehicle Control: Wells with cells treated only with the highest concentration of the vehicle (e.g., 0.1% DMSO) used to dissolve the compounds. This control represents 100% cell viability.

    • Medium Blank: Wells containing only culture medium (no cells) to measure background absorbance.

    • Positive Control: Wells with cells treated with a known cytotoxic agent (e.g., Doxorubicin) to confirm the assay is working.

• Incubation: Incubate the plate for 48-72 hours at 37°C, 5% CO2. The duration should be sufficient to observe an anti-proliferative effect.

• MTT Addition: Add 10 µL of the 5 mg/mL MTT solution to each well (final concentration 0.5 mg/mL).[4] Incubate for another 2-4 hours at 37°C. During this time, purple formazan crystals should become visible within the cells under a microscope.[2]

• Solubilization: Carefully remove the medium and add 100 µL of solubilization solution to each well. Shake the plate on an orbital shaker for 15 minutes to ensure all formazan crystals are dissolved.[3]

• Data Acquisition: Measure the absorbance at 570 nm using a microplate reader.[2][10]

Chapter 3: Secondary Validation - Quantifying Potency and Selectivity

"Hits" from the primary screen are compounds that show significant cytotoxicity. The next step is to quantify their potency by determining the half-maximal inhibitory concentration (IC50) and to assess their selectivity. An ideal anticancer drug should be highly potent against cancer cells while having minimal effect on healthy cells.[11]

Data Analysis: Calculating the IC50 Value

The IC50 is the concentration of a drug that is required for 50% inhibition of a biological process, in this case, cell viability.

• Normalize Data: Subtract the average absorbance of the medium blank from all other wells. Express the viability of treated wells as a percentage of the vehicle control wells.

  • % Viability = (Abs_sample / Abs_vehicle_control) * 100

• Graphing: Plot % Viability against the log of the compound concentration.

• Curve Fitting: Use a non-linear regression model (e.g., log(inhibitor) vs. response -- variable slope) in software like GraphPad Prism to fit a sigmoidal dose-response curve and calculate the precise IC50 value.

Comparative Data Presentation

Presenting data in a clear, tabular format is essential for comparing the potency and selectivity of different derivatives against a standard anticancer drug.

Compound	IC50 on MCF-7 (µM)	IC50 on L929 (non-cancerous) (µM)	Selectivity Index (SI)¹
Derivative A	5.9	150.2	25.5
Derivative B	34.0[9]	98.5	2.9
Derivative C	44.0[9]	112.1	2.5
Doxorubicin (Std.)	0.8	1.5	1.9

¹Selectivity Index (SI) = IC50 (non-cancerous cells) / IC50 (cancer cells). A higher SI value indicates greater selectivity for cancer cells.

Chapter 4: Mechanistic Investigation - Unveiling the "How"

Once a potent and selective compound is identified, the crucial next question is: how does it kill cancer cells? Many effective anticancer agents work by inducing apoptosis, or programmed cell death. A key event in apoptosis is the activation of a family of proteases called caspases. Measuring the activity of executioner caspases, like caspase-3 and caspase-7, is a direct and reliable method to confirm if the compound induces apoptosis.[12][13]

Principle of the Caspase-Glo® 3/7 Assay

This luminescent assay uses a proluminescent substrate containing the tetrapeptide sequence DEVD, which is a target for caspase-3 and -7.[12] When caspases are active in apoptotic cells, they cleave the substrate, releasing aminoluciferin. This product is then utilized by luciferase to generate a "glow-type" luminescent signal that is proportional to the amount of caspase activity.[12]

Why this choice? This "add-mix-measure" assay is simple, highly sensitive, and directly measures a key biochemical event in the apoptotic pathway, providing strong mechanistic evidence.[12]

Experimental Protocol: Caspase-3/7 Activity Assay

Materials:

• Caspase-Glo® 3/7 Assay System (Promega) or similar

• Opaque-walled 96-well plates (for luminescence)

• Test compound and controls (Vehicle, Staurosporine as a positive control for apoptosis)

• Cancer cell line

• Luminometer

Procedure:

• Cell Seeding and Treatment: Seed cells in an opaque-walled 96-well plate and treat them with the test compound (at its IC50 and 2x IC50 concentration), vehicle, and a positive control (e.g., 1 µM Staurosporine) for a predetermined time (e.g., 18-24 hours).

• Reagent Preparation: Prepare the Caspase-Glo® 3/7 Reagent according to the manufacturer's protocol.

• Assay Execution:

  • Allow the plate and the reagent to equilibrate to room temperature.

  • Add 100 µL of Caspase-Glo® 3/7 Reagent to each well.

  • Mix the contents on a plate shaker at 300-500 rpm for 30 seconds.

• Incubation: Incubate the plate at room temperature for 1-3 hours, protected from light.

• Data Acquisition: Measure the luminescence of each well using a plate-reading luminometer.

Visualizing the Mechanism

A signaling pathway diagram can effectively communicate the proposed mechanism of action. If a 2-methylmalononitrile derivative is hypothesized to inhibit an upstream anti-apoptotic protein (like Bcl-2), this would lead to the activation of the caspase cascade.

Caption: Proposed mechanism of apoptosis induction via Bcl-2 inhibition by a test derivative.

Conclusion

This guide outlines a logical and robust framework for validating the anticancer activity of 2-methylmalononitrile derivatives. By progressing from broad viability screening to quantitative potency analysis and specific mechanistic assays, researchers can build a compelling data package. Each experimental choice is justified, and each protocol is designed as a self-validating system with necessary controls. This rigorous approach ensures that the scientific integrity of the findings is maintained, paving the way for the successful development of novel therapeutic agents.

References

• MTT Assay Protocol for Cell Viability and Proliferation . Roche. [Link]

• Two preclinical tests to evaluate anticancer activity and to help validate drug candidates for clinical trials . PMC. [Link]

• Cell Viability Assays - Assay Guidance Manual . NCBI Bookshelf. [Link]

• In Vitro Tumor Cell Model Systems for Anticancer Drug Screening and Verification . Noble Life Sciences. [Link]

• Caspase 3 Activity Assay Kit . MP Biomedicals. [Link]

• Cell Culture Based in vitro Test Systems for Anticancer Drug Screening . Frontiers in Bioengineering and Biotechnology. [Link]

• A Brief Guide to Performing Pharmacological Studies In Vitro . Anticancer Research. [Link]

• Development of a Rapid In Vitro Screening Assay Using Metabolic Inhibitors to Detect Highly Selective Anticancer Agents . ACS Omega. [Link]

• Crystal Structures, Molecular Docking and In Vitro Investigations of Two 4-Substituted 2-(5,5-dimethyl-3-styrylcyclohex-2-enylidene)malononitrile Derivatives as Potential Topoisomerase II Inhibitors . MDPI. [Link]

• Effect of compounds 2–12 at a 100 µM concentration on the viability of... . ResearchGate. [Link]

• Malononitrile: A Versatile Active Methylene Group . SciSpace. [Link]

• Recent developments using malononitrile in ultrasound-assisted multicomponent synthesis of heterocycles . RSC Advances. [Link]

• Benzylidenemalononitrile compounds as activators of cell resistance to oxidative stress and modulators of multiple signaling pathways. A structure-activity relationship study . ResearchGate. [Link]

• 2-(3, 4-dihydroxybenzylidene)malononitrile as a novel anti-melanogenic compound . PMC. [Link]

• Synthesis and Selective Anticancer Activity Evaluation of 2-phenylacrylonitrile Derivatives as Tubulin Inhibitors . PMC. [Link]

• Crystal Structure–Activity Relationship of Some MeO Phenylacrylonitriles: Dual Antimicrobial–Cytotoxic Effects and in Silico Perspectives . ChemistrySelect. [Link]

• Synthesis and Selective Anticancer Activity Evaluation of 2-phenylacrylonitrile Derivatives as Tubulin Inhibitors . PubMed. [Link]

• Substituted 2-arylquinoline and 2-methyl-1,2,3,4-tetrahydroquinoline derivatives with selective anticancer activity: synthesis, structure–activity relationships, and molecular modelling insights . New Journal of Chemistry. [Link]

• Structure-activity relationship of anticancer drug candidate quinones . PMC. [Link]

• Research Progress on the Structure–activity Relationship and Mechanism of Flavonoid Derivatives in the Treatment of Lung Cancer . MDPI. [Link]

• Cytotoxicity and Structure-Activity Relationships of Xanthone Derivatives from Mesua beccariana, Mesua ferrea and Mesua congestiflora towards Nine Human Cancer Cell Lines . MDPI. [Link]

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Safety & Regulatory Compliance

Personal protective equipment for handling 2-Methylmalononitrile

Advanced Safety and Operational Guide: Personal Protective Equipment (PPE) for Handling 2-Methylmalononitrile

As a highly reactive building block, 2-Methylmalononitrile (CAS 3696-36-4) is indispensable in the synthesis of pharmaceuticals and agricultural chemicals [1]. However, its operational utility is matched by severe acute toxicity. This guide provides drug development professionals and researchers with a self-validating, mechanistic approach to PPE selection, chemical handling, and emergency response.

Hazard Profile & Toxicological Causality

To design an effective safety protocol, one must first understand the causality behind the chemical's hazards. 2-Methylmalononitrile is classified under GHS as toxic if swallowed (H301), toxic in contact with skin (H311), and toxic if inhaled (H331) [2].

The Mechanistic Threat: The primary danger of aliphatic dinitriles is their dual-threat profile. The compound itself is a severe skin and mucosal irritant. More critically, upon systemic absorption via dermal or inhalation routes, hepatic cytochrome P450 enzymes metabolize the nitrile groups, releasing free cyanide ions (CN⁻) [3]. These ions aggressively bind to the ferric (Fe³⁺) iron within cytochrome c oxidase in the mitochondrial electron transport chain, halting cellular respiration and inducing rapid cytotoxic hypoxia [4].

Metabolic pathway of nitrile toxicity and subsequent cellular hypoxia.

PPE Selection & Quantitative Justification

Standard laboratory PPE is drastically insufficient for 2-Methylmalononitrile due to its high dermal permeability and its physical state (melting point 36-37 °C, meaning it can easily transition between a solid and a liquid in warm labs) [1].

Table 1: Quantitative PPE Specifications and Breakthrough Data

PPE Category	Recommended Material / Specification	Causality & Justification	Breakthrough Time
Gloves (Inner)	Polyethylene/Ethylene Vinyl Alcohol (PE/EVAL)	Provides a broad-spectrum chemical barrier against low-molecular-weight nitriles.	> 480 min
Gloves (Outer)	Butyl Rubber (0.5 mm minimum)	Protects the inner laminate glove from mechanical abrasion while offering secondary chemical resistance.	> 240 min
Respirator	Full-face NIOSH-approved with N100/P100 and Organic Vapor (OV) cartridges	Protects against both particulate dust (if solid) and toxic vapors during exothermic reactions [3].	N/A
Body Protection	Zytron® 500 or equivalent encapsulating suit/apron	Prevents dermal absorption during bulk transfers or unexpected splash events [5].	> 480 min
Eye Protection	Non-vented chemical splash goggles	Prevents vapor absorption through the highly vascularized ocular mucosa.	N/A

Critical Warning: Standard thin nitrile exam gloves (0.1 mm) are strictly prohibited. They provide negligible resistance to this class of nitriles and can act as an occlusive dressing, trapping the chemical against the skin and accelerating dermal absorption.

Operational Protocol: Safe Handling in Organic Synthesis

To ensure absolute safety and reproducibility, the following self-validating protocol must be used when utilizing 2-Methylmalononitrile in synthetic workflows (e.g., late-stage diversification or alkylation reactions) [6].

Step-by-Step Methodology:

• Pre-Operational Validation:

  • Verify that the Class II Type B2 biological safety cabinet or chemical fume hood has an inward face velocity of at least 100 fpm.

  • Self-Validation: Tape a small, lightweight tissue strip to the bottom of the sash; it must pull inward steadily without fluttering outward.

• PPE Donning & Integrity Check:

  • Don the PE/EVAL inner gloves.

  • Don the Butyl rubber outer gloves. Self-Validation: Perform a pneumatic inflation test on the outer gloves by trapping air and rolling the cuff. If any pressure loss is detected, discard the glove immediately.

  • Don the chemical-resistant apron and full-face respirator.

• Material Transfer & Reaction Setup:

  • Transfer the required mass into a flame-dried round-bottom flask within the fume hood. Use a closed-system syringe if the ambient temperature renders it a liquid, or anti-static spatulas if it remains solid.

  • Dissolve the 2-Methylmalononitrile in an appropriate anhydrous solvent (e.g., 1,2-dichloroethane) before adding basic reagents (like diisopropylethylamine) to prevent localized exothermic polymerization [6].

• Post-Reaction Decontamination:

  • Rinse all spatulas, syringes, and glassware with a 10% sodium hypochlorite (bleach) solution made basic (pH > 10) with sodium hydroxide. This oxidizes residual nitriles to significantly less toxic cyanates.

  • Self-Validation: Swab the exterior of the reaction vessel and secondary containment, then test the swab with Cyantesmo paper. A lack of blue color change confirms the absence of residual cyanide/nitrile contamination.

Workflow for 2-Methylmalononitrile handling and emergency spill response.

Emergency Response & Spill Management

In the event of a spill, immediate and systematic action is required to prevent acute inhalation exposure and environmental contamination [4].

• Evacuation & Isolation: Immediately evacuate all personnel within a minimum 50-meter radius [4]. Secure the perimeter to prevent accidental entry.

• Ventilation Maintenance: Ensure the fume hood or room exhaust remains active to clear vapors. Do not attempt to clean a bulk spill without Level B PPE (including SCBA) if the spill occurs outside a ventilated enclosure.

• Containment: Surround the spill with inert, non-combustible absorbent material (e.g., dry sand or vermiculite). Never use combustible absorbents like sawdust, as nitriles can react exothermically.

• Chemical Neutralization: Carefully apply an alkaline sodium hypochlorite solution (pH > 10) over the absorbed material to neutralize the cyano groups. Allow a strict 30-minute contact time for complete oxidation.

• Collection: Scoop the neutralized slurry using non-sparking tools into a high-density polyethylene (HDPE) hazardous waste drum.

Disposal & Waste Management Plan

2-Methylmalononitrile must be treated as an acutely hazardous chemical waste.

• Segregation: Never mix nitrile waste with strong acids (e.g., Hydrochloric or Sulfuric acid). Acidic environments will trigger the rapid evolution of lethal hydrogen cyanide (HCN) gas [7]. Furthermore, isolate the waste from strong oxidizers to prevent explosive reactions.

• Labeling: Label waste containers clearly as "Toxic Organic Nitrile Waste - DO NOT MIX WITH ACIDS."

• Disposal: Coordinate exclusively with a certified hazardous waste disposal vendor for high-temperature incineration.

References

• LookChem. "2-METHYLMALONONITRILE - CAS 3696-36-4". Available at:[Link]

• PubChem - NIH. "2-Methylpropanedinitrile | CID 19425". Available at:[Link]

• New Jersey Department of Health. "Malononitrile - HAZARD SUMMARY". Available at:[Link]

• University of Georgia Office of Research. "Malononitrile-109-77-3.docx". Available at:[Link]

• Kappler. "Chemical and Hazmat Protection, Level A and Level B | Kappler Zytron® 500". Available at:[Link]

• ProQuest. "The Synthesis and Late-Stage Diversification of the Cyanthiwigin Natural Product Core". Available at:[Link]

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